Zeylasteral

• CAS: 87064-16-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure of Zeylasterone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zeylasterone is a naturally occurring pentacyclic triterpenoid that has attracted significant interest within the scientific community for its notable biological activities.[1] As a member of the friedelane class of triterpenoids, Zeylasterone is primarily isolated from plants belonging to the Celastraceae family, such as Kokoona zeylanica, Celastrus paniculatus, and various Maytenus species.[2][3] This guide provides a comprehensive overview of the chemical structure of Zeylasterone, the methodologies used for its isolation and structural elucidation, and its mechanism of action, with a particular focus on its antibacterial properties.

Chemical Structure of Zeylasterone

Zeylasterone is a complex organic molecule with the chemical formula C₃₀H₃₈O₇ and a molecular weight of 510.6 g/mol .[2] Its systematic IUPAC name is (6aS,6bS,8aS,11R,12aR,14aR)-2,3-dihydroxy-11-methoxycarbonyl-6a,6b,8a,11,14a-pentamethyl-5-oxo-7,8,9,10,12,12a,13,14-octahydropicene-4-carboxylic acid.[2] The structure is characterized by a D:A-friedo-oleanane skeleton, which is a rearranged pentacyclic triterpenoid framework. Key functional groups that contribute to its chemical properties and biological activity include a catechol-type aromatic ring, a carboxylic acid, a methyl ester, a ketone, and multiple stereocenters.

Identifier	Value
Molecular Formula	C₃₀H₃₈O₇
Molecular Weight	510.6 g/mol [2]
IUPAC Name	(6aS,6bS,8aS,11R,12aR,14aR)-2,3-dihydroxy-11-methoxycarbonyl-6a,6b,8a,11,14a-pentamethyl-5-oxo-7,8,9,10,12,12a,13,14-octahydropicene-4-carboxylic acid[2]
InChI	InChI=1S/C30H38O7/c1-26-7-8-27(2,25(36)37-6)15-20(26)30(5)12-10-28(3)16-13-18(32)23(33)22(24(34)35)21(16)17(31)14-19(28)29(30,4)11-9-26/h13-14,20,32-33H,7-12,15H2,1-6H3,(H,34,35)/t20-,26-,27-,28+,29-,30+/m1/s1[2]
InChIKey	DXDSZUXZQIKMRQ-GMZGOHOASA-N[2]
SMILES	C[C@]12CC(C)C(=O)OC[2]

Below is a 2D representation of the chemical structure of Zeylasterone:

Isolation and Structure Elucidation

The structural determination of complex natural products like Zeylasterone is a meticulous process that relies on a combination of isolation techniques and spectroscopic analysis.

Isolation of Zeylasterone

Zeylasterone is typically isolated from the root bark or leaves of plants from the Celastraceae family. A general workflow for the isolation of triterpenoids from Maytenus species is outlined below. It is important to note that specific solvent systems and chromatographic conditions may be optimized for the isolation of Zeylasterone.

A generalized workflow for the isolation of triterpenoids.

Experimental Protocol: Triterpenoid Extraction and Isolation

• Plant Material Preparation: The dried leaves of Maytenus undata are ground into a fine powder.

• Sequential Extraction: The powdered plant material is sequentially extracted with hexane, dichloromethane, acetone, and methanol at room temperature. The resulting extracts are concentrated under reduced pressure.

• Fractionation: The hexane extract, which is rich in triterpenoids, is subjected to silica gel column chromatography.

• Column Chromatography: The column is eluted with solvent mixtures of increasing polarity, such as a gradient of ethyl acetate in dichloromethane, followed by a gradient of methanol in ethyl acetate.

• Fraction Analysis and Combination: Fractions are collected and analyzed by thin-layer chromatography (TLC). Fractions with similar profiles are combined.

• Purification: The combined fractions are further purified by repeated silica gel column chromatography, using solvent systems like ethyl acetate in hexane, to yield the pure compounds.

Structure Elucidation through Spectroscopy

The definitive structure of Zeylasterone was first reported in 1980, and its elucidation relied on spectroscopic methods, which have since been refined. The primary techniques used for the structural characterization of such triterpenoids include Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to determine the elemental composition of the molecule, which in turn provides the exact molecular formula. For Zeylasterone, HRMS would confirm the molecular formula of C₃₀H₃₈O₇.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for elucidating the detailed structure of organic molecules. Both ¹H and ¹³C NMR are crucial, and 2D NMR techniques are used to establish the connectivity of atoms within the molecule.

• ¹H NMR: This technique provides information about the number and types of protons in the molecule, as well as their chemical environment and connectivity to neighboring protons. Key features in the ¹H NMR spectrum of Zeylasterone would include signals for methyl groups, methylene and methine protons in the pentacyclic system, and protons on the aromatic ring.

• ¹³C NMR: The ¹³C NMR spectrum reveals the number of unique carbon atoms in the molecule and their chemical environment. The spectrum of Zeylasterone would show characteristic signals for the carbonyl carbon of the ketone and carboxylic acid, the carbons of the aromatic ring, the methyl ester carbon, and the numerous sp³-hybridized carbons of the triterpenoid core.

• 2D NMR Techniques:

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, helping to piece together fragments of the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the carbon atoms to which they are directly attached.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is essential for connecting different fragments of the molecule and establishing the overall carbon skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which is crucial for determining the stereochemistry of the molecule.

Functional Group	Expected ¹³C Chemical Shift (ppm)	Expected ¹H Chemical Shift (ppm)
Ketone (C=O)	200-220	-
Carboxylic Acid (COOH)	170-185	10-13 (broad)
Ester (COOCH₃)	170-175 (C=O), 50-55 (OCH₃)	3.5-4.0 (s, 3H)
Aromatic Ring	110-160	6.5-8.0
Carbons bearing -OH	60-90	3.5-4.5
Aliphatic (CH, CH₂, CH₃)	10-60	0.7-2.5

Biological Activity and Mechanism of Action

Zeylasterone exhibits a range of biological activities, with its antibacterial properties being particularly well-studied. It is active against Gram-positive bacteria, including Staphylococcus aureus and Bacillus subtilis.

The primary mechanism of action of Zeylasterone as an antibacterial agent involves the disruption of the bacterial cytoplasmic membrane. This leads to a cascade of events that ultimately result in bacterial cell death or inhibition of growth.

Key aspects of Zeylasterone's antibacterial mechanism include:

• Membrane Permeabilization: Zeylasterone alters the permeability of the bacterial cell membrane, leading to the leakage of essential intracellular components, such as potassium ions.

• Inhibition of Macromolecular Synthesis: It inhibits the incorporation of precursors for the synthesis of DNA, RNA, proteins, and the cell wall.

• Disruption of Membrane-Associated Functions: The integrity of the cytoplasmic membrane is crucial for processes such as electron transport and energy production. By disrupting the membrane, Zeylasterone interferes with these vital functions.

The following diagram illustrates the proposed mechanism of action of Zeylasterone on a bacterial cell:

Proposed antibacterial mechanism of action of Zeylasterone.

Conclusion

Zeylasterone is a structurally complex and biologically active natural product with a well-defined chemical architecture. Its D:A-friedo-oleanane skeleton, adorned with a variety of functional groups, is responsible for its significant antibacterial properties. The elucidation of its structure has been a testament to the power of spectroscopic techniques, particularly NMR and mass spectrometry. The understanding of its mechanism of action, which involves the disruption of the bacterial cytoplasmic membrane, opens avenues for the development of new antibacterial agents. Further research into the synthesis of Zeylasterone and its analogs will be crucial for exploring its full therapeutic potential.

References

• Estévez-Braun, A., et al. (2007). Terpenoids from the Medicinal Plant Maytenus ilicifolia. Journal of Natural Products, 70(6), 1021-1024. Available at: [Link]

• Lage, H., et al. (2013). Antiprotozoal Activity of Quinonemethide Triterpenes from Maytenus ilicifolia (Celastraceae). Molecules, 18(1), 1014-1022. Available at: [Link]

• Lall, N., et al. (2013). Antimicrobial activity and cytotoxicity of triterpenes isolated from leaves of Maytenus undata (Celastraceae). BMC Complementary and Alternative Medicine, 13, 119. Available at: [Link]

• Yariwake, J. H., et al. (2000). Extraction procedure of terpenoids of Maytenus aquifolium. ResearchGate. Available at: [Link]

• Khan, I., et al. (2015). Isolation of triterpenes and bioassay of fractions from roots of the Maytenus royleanus (Wall. ex M.A. Lawson) cufodontis. ResearchGate. Available at: [Link]

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• Royal Society of Chemistry. (n.d.). 13-C NMR Chemical Shift Table.pdf. Retrieved from [Link]

• González, P. L., et al. (2010). Antibacterial properties of zeylasterone, a triterpenoid isolated from Maytenus blepharodes, against Staphylococcus aureus. Microbiological Research, 165(8), 617-626. Available at: [Link]

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Whitepaper: Zeylasterone – Natural Sources, Strategic Isolation, and Mechanistic Profiling

Executive Summary

The discovery and isolation of complex pentacyclic triterpenoids from natural sources remain a cornerstone of modern pharmacognosy. Zeylasterone, a 6-oxophenolic D:A-friedo-24-noroleanane triterpenoid, represents a highly bioactive quinone methide primarily isolated from the Celastraceae plant family[1]. As a Senior Application Scientist specializing in natural product chemistry, I have designed this whitepaper to provide a rigorous, field-proven framework for the extraction, purification, and biological evaluation of zeylasterone. By moving beyond standard protocols to explore the thermodynamic and kinetic causality behind each experimental step, this guide equips drug development professionals with the technical foundation necessary to harness zeylasterone for its potent antimicrobial and topoisomerase-inhibitory properties.

Botanical Sources and Phytochemical Distribution

Zeylasterone and its close analogs (e.g., demethylzeylasterone, pristimerin, and celastrol) are chemotaxonomic markers of the Celastraceae family[2]. These compounds are typically concentrated in the root bark and outer stem bark of specific tropical and subtropical species, serving as the plant's chemical defense mechanism against fungal and bacterial pathogens[3].

Table 1: Primary Botanical Sources and Target Triterpenoids

Botanical Source	Plant Part	Primary Triterpenoids Isolated	Pharmacological Relevance
Kokoona zeylanica	Outer Bark	Zeylasterone, Demethylzeylasterone	Topoisomerase IIα inhibition, Anticancer[4]
Maytenus blepharodes	Roots	Zeylasterone, Pristimerin	Antimicrobial, Membrane disruption[5]
Tripterygium wilfordii	Roots	Celastrol, Pristimerin, Zeylasterone	Broad-spectrum bacteriostatic & fungistatic[3]

Strategic Isolation and Purification Workflow

The isolation of zeylasterone presents a unique chromatographic challenge: separating the target molecule from a complex matrix of highly similar quinone methides and polymeric tannins. The following protocol is engineered as a self-validating system, ensuring that each step thermodynamically enriches the target compound.

Fig 1. Strategic isolation workflow for zeylasterone from botanical biomass.

Step-by-Step Methodology: Zeylasterone Extraction

• Biomass Preparation & Defatting: Pulverize the shade-dried outer bark of Kokoona zeylanica to a fine powder. Macerate in petroleum ether for 48 hours at room temperature.

  • Causality: Petroleum ether selectively solubilizes non-polar waxes, lipids, and sterols. Removing these early prevents the irreversible fouling of downstream normal-phase silica columns and eliminates lipophilic interference during biological assays.

• Targeted Phenolic Extraction: Macerate the defatted biomass in ethyl acetate (EtOAc) or 80% methanol.

  • Causality: The 6-oxophenolic core of zeylasterone is moderately polar. EtOAc provides the precise dielectric constant required to partition the triterpenoid while leaving behind highly polar, water-soluble polymeric tannins and carbohydrates[6].

• Liquid-Liquid Partitioning: Concentrate the EtOAc extract under reduced pressure, suspend in distilled water, and partition against chloroform.

  • Causality: This biphasic system forces the moderately polar zeylasterone into the organic layer, effectively desalting the extract and precipitating residual proteins.

• Primary Fractionation (Silica Gel Chromatography): Load the concentrated organic fraction onto a normal-phase silica gel column. Elute using a step gradient of hexane:ethyl acetate (from 80:20 to 50:50).

  • Causality: The hydroxyl and carboxylic acid moieties on zeylasterone form hydrogen bonds with the silanol groups of the stationary phase. The increasing polarity of the mobile phase sequentially disrupts these bonds, separating zeylasterone from less polar analogs like pristimerin.

• High-Resolution Purification (Preparative HPLC): Subject the zeylasterone-enriched fraction to reversed-phase preparative HPLC (C18 column) using an isocratic elution of Acetonitrile:Water (70:30) modified with 0.1% Formic Acid.

  • Causality: Reversed-phase chromatography resolves zeylasterone from its nearly identical analog, demethylzeylasterone, based on minute hydrophobic differences. The formic acid modifier suppresses the ionization of the triterpenoid's carboxylic acid group, preventing peak tailing and ensuring sharp, high-purity (>98%) peak collection.

Biological Evaluation and Mechanistic Pathways

Zeylasterone exhibits dual pharmacological modalities: it acts as a potent antimicrobial agent by disrupting bacterial cytoplasmic membranes[5], and its analogs function as catalytic inhibitors of human Topoisomerase IIα, making them highly relevant in oncology[4].

Fig 2. Dual mechanistic pathways of zeylasterone in oncology and microbiology.

Step-by-Step Methodology: Topoisomerase IIα Catalytic Inhibition Assay

Unlike Topo II poisons (e.g., etoposide) which stabilize the DNA-enzyme cleavable complex and cause severe DNA damage, demethylzeylasterone acts as a catalytic inhibitor, preventing the enzyme from completing its cycle[4]. To validate this mechanism, the following self-validating protocol is utilized:

• Enzyme-Substrate Incubation: Combine 1 unit of human Topoisomerase IIα with 0.5 µg of supercoiled pBR322 plasmid DNA in a reaction buffer containing 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, 10 mM MgCl₂, and 2 mM ATP.

  • Causality: ATP and Mg²⁺ are obligate cofactors for the Topo IIα catalytic cycle. Without them, the baseline relaxation of supercoiled DNA cannot occur.

• Compound Introduction: Introduce the isolated triterpenoid at varying concentrations (1–50 µM) dissolved in DMSO. Ensure final DMSO concentration remains ≤1%.

  • Causality: Keeping DMSO below 1% prevents solvent-induced denaturation of the Topo IIα enzyme while maintaining the hydrophobic triterpenoid in a bioavailable solution.

• Reaction Termination & Protein Digestion: Incubate at 37°C for 30 minutes. Terminate by adding 1% SDS and 0.5 mg/mL Proteinase K, followed by a 15-minute incubation at 50°C.

  • Causality: SDS instantly denatures the enzyme to halt the reaction. Proteinase K digests the bound enzyme, preventing the bulky protein from retarding DNA migration during subsequent electrophoresis.

• Electrophoretic Resolution: Resolve the DNA topoisomers on a 1% agarose gel without ethidium bromide at 2 V/cm for 4 hours. Post-stain the gel with ethidium bromide.

  • Causality: Omitting the intercalating dye during the run prevents it from artificially altering the supercoiling state of the DNA, ensuring the assay strictly measures the enzyme's intrinsic relaxation activity.

Structure-Activity Relationship (SAR) Insights

The biological efficacy of zeylasterone is deeply tied to its rigid pentacyclic scaffold. SAR studies indicate that the 6-oxophenolic A-ring is critical for its activity. Furthermore, an unconjugated B-ring combined with a pristimerin-like E-ring yields the highest activity against Gram-positive bacteria like Bacillus subtilis and Staphylococcus aureus[2].

Table 2: Comparative Pharmacological Activity of Zeylasterone and Analogs

Target / Cell Line	Compound	Activity Metric	Value	Reference
Bacillus subtilis	Zeylasterone	MIC (Antibacterial)	3–20 µg/mL	[5]
Candida albicans	Zeylasterone	MIC (Antifungal)	10 µg/mL	[5]
Topoisomerase IIα	Demethylzeylasterone	IC₅₀ (Enzyme Inhibition)	17.6 µM	[4]
MCF-7 (Breast Cancer)	Demethylzeylasterone	IC₅₀ (Cytotoxicity)	12.5 µM	[4]

Conclusion

Zeylasterone and its analogs represent a highly promising class of natural products with distinct mechanisms of action that bypass traditional resistance pathways. By employing a thermodynamically driven isolation workflow and rigorous, self-validating biological assays, researchers can effectively harness these Celastraceae-derived triterpenoids for next-generation drug development.

References

• Gunaherath, G. M. K. B., & Gunatilaka, A. A. L. (1982). Studies on terpenoids and steroids. Part 3. Structure and synthesis of a new phenolic D:A-friedo-24-noroleanane triterpenoid, zeylasterone, from kokoona zeylanica. Journal of the Chemical Society, Perkin Transactions 1.
• Furbacher, T. R., & Gunatilaka, A. A. L. (2001). Catalytic Inhibition of Topoisomerase IIα by Demethylzeylasterone, a 6-Oxophenolic Triterpenoid from Kokoona zeylanica. Journal of Natural Products.
• de León, L., & Moujir, L. (2008). Activity and mechanism of the action of zeylasterone against Bacillus subtilis. Journal of Applied Microbiology.
• Rodríguez, I., et al. (2019). Structural Requirements for Antimicrobial Activity of Phenolic Nor-Triterpenes from Celastraceae Species. MDPI - Molecules.
• BenchChem. (2025). Structure-Activity Relationship of Zeylasterone Analogs: A Comparative Guide. BenchChem.
• MDPI. (2023). Antibacterial and Antifungal Terpenes from the Medicinal Angiosperms of Asia and the Pacific: Haystacks and Gold Needles. MDPI - Foods.
• Eldeen, I. M. S., et al. (2016). In vitro Antibacterial Activity of Combretum edwardsii, Combretum krausii, and Maytenus nemorosa and Their Synergistic Effects in Combination with Antibiotics. Frontiers in Pharmacology.

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A Technical Guide to the Isolation and Characterization of Zeylasterone from Maytenus blepharodes

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Zeylasterone, a pentacyclic triterpenoid from the friedelane family, has emerged as a compound of significant interest within the scientific community due to its diverse pharmacological activities. Primarily isolated from plants of the Celastraceae family, particularly the genus Maytenus, Zeylasterone has demonstrated promising antibacterial, anti-inflammatory, and cytotoxic properties. This in-depth technical guide provides a comprehensive overview of the methodologies for the extraction, isolation, and characterization of Zeylasterone from Maytenus blepharodes. Furthermore, it delves into the current understanding of its biological activities and potential therapeutic applications, offering a valuable resource for researchers and professionals in the field of natural product chemistry and drug development.

Introduction: The Botanical Source and the Bioactive Triterpenoid

Maytenus blepharodes, a plant species belonging to the Celastraceae family, is a rich reservoir of bioactive secondary metabolites, including a variety of triterpenoids.[1] These compounds are of significant interest due to their potential therapeutic applications. Among the diverse chemical constituents of this genus, Zeylasterone stands out for its notable biological activities.[2]

The genus Maytenus is widely distributed in tropical and subtropical regions and has a long history of use in traditional medicine for treating ailments such as cancer, gastric ulcers, and arthritis, owing to its anti-inflammatory, analgesic, and antitumor properties.[1] The therapeutic potential of these plants is attributed to a complex mixture of chemical substances, with triterpenoids, sesquiterpenes, and alkaloids being the primary contributors to their pharmacological effects.[1] Zeylasterone, along with its demethylated analogue, demethylzeylasterone, has been successfully isolated from Maytenus blepharodes.[2]

This guide will focus on the practical aspects of obtaining pure Zeylasterone from its natural source, providing a foundation for further research and development.

Extraction of Zeylasterone from Maytenus blepharodes

The initial and most critical step in the journey to isolating Zeylasterone is the efficient extraction from the plant material. The choice of extraction methodology significantly impacts the yield and purity of the final product. Based on established protocols for triterpenoid extraction from Maytenus species, a systematic approach involving solvent extraction followed by fractionation is recommended.

Plant Material and Preliminary Preparation

The root bark of Maytenus blepharodes is a primary source of Zeylasterone. Proper preparation of the plant material is crucial for maximizing extraction efficiency.

Protocol 2.1: Plant Material Preparation

• Collection and Identification: Collect fresh root bark of Maytenus blepharodes. Ensure proper botanical identification by a qualified taxonomist.

• Cleaning and Drying: Thoroughly wash the collected root bark to remove any soil and debris. Air-dry the material in a well-ventilated area, preferably in the shade, to prevent degradation of thermolabile compounds.

• Grinding: Once completely dry, grind the root bark into a fine powder using a mechanical grinder. This increases the surface area for solvent penetration, thereby enhancing extraction efficiency.

Solvent Extraction

A common and effective method for extracting triterpenoids is through sequential extraction with solvents of increasing polarity. This allows for a crude separation of compounds based on their solubility.

Protocol 2.2: Soxhlet Extraction

• Defatting: Place the powdered root bark (e.g., 1 kg) into a Soxhlet apparatus and extract with n-hexane for a sufficient duration (e.g., 24 hours) to remove non-polar constituents like fats and waxes. Discard the n-hexane extract.

• Methanol Extraction: Air-dry the defatted plant material to remove residual hexane. Subsequently, extract the marc with methanol in the Soxhlet apparatus for another 24 hours.[3]

• Concentration: Concentrate the methanolic extract under reduced pressure using a rotary evaporator to obtain a crude methanolic extract.

Isolation and Purification of Zeylasterone

The crude methanolic extract contains a complex mixture of compounds. Therefore, a multi-step purification process involving liquid-liquid partitioning and column chromatography is necessary to isolate Zeylasterone.

Liquid-Liquid Partitioning

This technique separates compounds based on their differential solubility in two immiscible liquid phases, typically water and an organic solvent.

Protocol 3.1: Fractionation of the Crude Extract

• Dissolution: Dissolve the crude methanolic extract in a mixture of methanol and water (e.g., 9:1 v/v).

• Partitioning with n-Hexane: Transfer the solution to a separatory funnel and partition it against n-hexane. This step removes any remaining non-polar impurities. Collect and discard the n-hexane layer. Repeat this step multiple times for thorough separation.

• Partitioning with Dichloromethane: Subsequently, partition the aqueous methanolic layer with dichloromethane. Zeylasterone, being a moderately polar triterpenoid, will preferentially move into the dichloromethane phase.

• Concentration: Collect the dichloromethane fractions and concentrate them under reduced pressure to yield a dichloromethane-rich fraction containing Zeylasterone.

Column Chromatography

Column chromatography is a powerful technique for separating individual compounds from a mixture. Silica gel is a commonly used stationary phase for the separation of triterpenoids.

Protocol 3.2: Silica Gel Column Chromatography

• Column Packing: Prepare a silica gel column using a slurry of silica gel in a non-polar solvent (e.g., n-hexane).

• Sample Loading: Adsorb the concentrated dichloromethane fraction onto a small amount of silica gel and carefully load it onto the top of the prepared column.

• Elution: Elute the column with a gradient of solvents with increasing polarity. A common solvent system starts with n-hexane and gradually increases the proportion of ethyl acetate (e.g., n-hexane:ethyl acetate gradient from 100:0 to 0:100).

• Fraction Collection: Collect fractions of the eluate and monitor the separation using Thin Layer Chromatography (TLC).

• TLC Analysis: Spot the collected fractions on a TLC plate and develop it in an appropriate solvent system (e.g., n-hexane:ethyl acetate 7:3). Visualize the spots under UV light or by spraying with a suitable reagent (e.g., anisaldehyde-sulfuric acid) followed by heating.

• Pooling and Concentration: Combine the fractions that show a prominent spot corresponding to Zeylasterone (based on comparison with a standard, if available, or by subsequent analysis). Concentrate the pooled fractions to obtain purified Zeylasterone.

Structural Characterization of Zeylasterone

Once isolated, the structural identity and purity of Zeylasterone must be confirmed using a combination of spectroscopic techniques.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable tools for the structural elucidation of natural products.

• ¹H and ¹³C NMR: The ¹H NMR spectrum provides information about the number and types of protons in the molecule, while the ¹³C NMR spectrum reveals the number and types of carbon atoms.[4][5][6][7][8] 2D NMR techniques such as COSY, HSQC, and HMBC are used to establish the connectivity between protons and carbons, ultimately leading to the complete structural assignment.[9][10]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact molecular weight and elemental composition of the molecule, allowing for the determination of its molecular formula.[9][10]

Table 1: Key Spectroscopic Data for Zeylasterone

Technique	Observation	Reference
¹H NMR	Characteristic signals for methyl groups, olefinic protons, and protons attached to oxygenated carbons.	[4][8]
¹³C NMR	Resonances corresponding to carbonyl groups, olefinic carbons, and a complex pattern in the aliphatic region typical of a friedelane triterpenoid skeleton.	[4][5][6]
HRMS	Provides the exact mass, confirming the molecular formula of C₂₉H₃₆O₄.	[9][10]

Biological Activities of Zeylasterone

Zeylasterone has been the subject of several pharmacological studies, revealing a spectrum of biological activities with therapeutic potential.

Antibacterial Activity

Zeylasterone has demonstrated significant activity against Gram-positive bacteria, particularly Staphylococcus aureus.[2] Studies have shown that it exhibits bactericidal activity at higher concentrations and bacteriostatic effects at lower concentrations.[2] The proposed mechanism of action involves the disruption of the bacterial cell membrane, leading to increased permeability and leakage of intracellular components.[2]

Anti-inflammatory Activity

While specific studies on the anti-inflammatory mechanism of Zeylasterone are still emerging, related triterpenoids are known to exert their effects through the modulation of key inflammatory pathways. It is hypothesized that Zeylasterone may inhibit the production of pro-inflammatory mediators by targeting the NF-κB and MAPK signaling pathways.[11][12][13]

Cytotoxic Activity

Zeylasterone has shown cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action is believed to involve the induction of apoptosis (programmed cell death).[14][15][16][17]

Table 2: Cytotoxicity of Zeylasterone against Human Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µg/mL)	Reference
MCF-7	Breast Cancer	7.12	[15]
HepG2	Liver Cancer	7.09	[15]
HT-29	Colon Cancer	7.98	[15]
HeLa	Cervical Cancer	16.63	[15]

Protocol 5.1: MTT Assay for Cytotoxicity

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of purified Zeylasterone for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Calculation: Calculate the concentration of Zeylasterone that inhibits cell growth by 50% (IC₅₀) from the dose-response curve.

Conclusion and Future Perspectives

Maytenus blepharodes serves as a valuable natural source for the pharmacologically active triterpenoid, Zeylasterone. The methodologies outlined in this guide provide a robust framework for the efficient extraction, isolation, and characterization of this promising compound. The demonstrated antibacterial, anti-inflammatory, and cytotoxic activities of Zeylasterone warrant further investigation to fully elucidate its mechanisms of action and to explore its potential for development into novel therapeutic agents. Future research should focus on optimizing the isolation protocol to improve yields, conducting in-depth mechanistic studies, and evaluating the in vivo efficacy and safety of Zeylasterone in preclinical models.

References

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• 7. scispace.com [scispace.com]
• 8. scielo.br [scielo.br]
• 9. mdpi.com [mdpi.com]
• 10. squ.elsevierpure.com [squ.elsevierpure.com]
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• 12. Frontiers | Bacillus velezensis A2 Inhibited the Cecal Inflammation Induced by Zearalenone by Regulating Intestinal Flora and Short-Chain Fatty Acids [frontiersin.org]
• 13. Bacillus velezensis A2 Inhibited the Cecal Inflammation Induced by Zearalenone by Regulating Intestinal Flora and Short-Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Journal of Biomedical and Translational Research [jbtr.or.kr]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Zeylasterone: Physicochemical Profiling, Extraction Methodologies, and Pharmacological Mechanisms

Abstract Zeylasterone is a highly oxygenated, naturally occurring 6-oxophenolic triterpenoid belonging to the D:A-friedo-24-noroleanane series[1]. Originally isolated from the Celastraceae plant family (e.g., Kokoona zeylanica and Maytenus blepharodes), this compound has emerged as a high-value scaffold in drug discovery[1][2]. As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with a rigorous analysis of Zeylasterone’s physical chemistry, validated extraction protocols, and multi-target pharmacological mechanisms.

Physicochemical Profiling and Structural Causality

The biological efficacy of Zeylasterone is intrinsically linked to its unique pentacyclic structure. Unlike standard oleanane triterpenoids, Zeylasterone features a highly reactive phenolic A-ring and a C-6 oxo group[1]. These functional groups dictate its electron-donating capacity, enabling it to intercalate into lipid bilayers and form hydrogen bonds with kinase active sites.

To facilitate formulation and assay design, the core physicochemical parameters are summarized below:

Table 1: Key Physical and Chemical Properties of Zeylasterone

Property	Value	Structural & Pharmacological Significance
Molecular Formula	C₃₀H₃₈O₇[3]	Defines the rigid pentacyclic triterpenoid scaffold, providing steric bulk for target specificity.
Molecular Weight	510.6 g/mol [3]	Falls within the upper limits of Lipinski’s Rule of 5, necessitating optimized delivery systems for in vivo efficacy.
Topological Polar Surface Area	121 Ų[3]	Indicates moderate-to-low passive membrane permeability; optimal for interacting with surface receptors and bacterial envelopes.
Key Functional Moieties	Phenolic A-ring, C-6 oxo group[1]	Primary drivers for radical scavenging, protein binding (e.g., NF-κB), and membrane destabilization.
IUPAC Nomenclature	(6aS,6bS,8aS,11R,12aR,14aR)-2,3-dihydroxy-11-methoxycarbonyl-6a,6b,8a,11,14a-pentamethyl-5-oxo-7,8,9,10,12,12a,13,14-octahydropicene-4-carboxylic acid[3]	Reflects the complex stereochemistry critical for its enantiospecific biological interactions.

Validated Extraction and Isolation Methodology

Isolating high-purity Zeylasterone from complex plant matrices (such as the root bark of Maytenus species) requires a sequential polarity-gradient approach. The following protocol is designed to partition the lipophilic triterpenoid core away from highly polar tannins and glycosides[4].

Step-by-Step Isolation Protocol

• Matrix Preparation: Pulverize dried root bark to a fine powder (approx. 60 mesh) to maximize the surface-area-to-solvent ratio.

• Soxhlet Extraction: Extract the biomass using an n-hexane–diethyl ether (Et₂O) solvent system in a Soxhlet apparatus[4]. Causality: This specific non-polar to moderately polar blend selectively solubilizes quinonemethides and phenolic triterpenoids while leaving highly polar carbohydrates in the residue.

• Size-Exclusion Chromatography (SEC): Concentrate the crude extract and load it onto a Sephadex LH-20 column, eluting with n-hexane–CHCl₃–MeOH (2:1:1)[4]. Causality: SEC separates molecules based on hydrodynamic volume, effectively stripping away large polymeric impurities and small pigment molecules.

• Adsorption Chromatography: Subject the target fractions to silica gel column chromatography using a CH₂Cl₂–Et₂O gradient of increasing polarity[4].

• Preparative HPTLC: Achieve final resolution using High-Performance Thin-Layer Chromatography developed with n-hexane–Et₂O (4:6)[4].

• Self-Validating Checkpoint: Post-isolation, verify the purity of the Zeylasterone fraction using Reverse-Phase HPLC coupled with a Photodiode Array Detector (RP-HPLC-PDA). A single, symmetrical peak at the compound's specific UV maximum confirms analytical purity (≥98%) prior to biological testing[4].

Extraction and isolation workflow of Zeylasterone from plant matrices.

Pharmacological Mechanisms of Action

Zeylasterone operates via a multi-target mechanism, making it highly valuable for both infectious disease and oncology research.

Antibacterial Membrane Destabilization

Zeylasterone exhibits potent bacteriostatic activity against Gram-positive bacteria, notably Bacillus subtilis and Staphylococcus aureus (MIC ranges from 3–20 μg/mL)[2][5]. Mechanistically, the lipophilic triterpene skeleton intercalates into the bacterial cytoplasmic membrane. This physical disruption induces rapid potassium (K⁺) leakage and triggers the formation of anomalous mesosome-like structures[2][6].

Simultaneously, Zeylasterone exerts a cascading inhibitory effect on macromolecular synthesis. It causes an early cessation of N-acetyl-glucosamine incorporation (halting peptidoglycan cell wall synthesis) and uridine incorporation (halting RNA synthesis), followed by a delayed inhibition of thymidine and leucine[2][6].

Anti-inflammatory and Cytotoxic Signaling

In mammalian cell lines, Zeylasterone and its structural analogs demonstrate significant anti-inflammatory and cytotoxic profiles[7]. The mechanism is primarily mediated through the targeted inhibition of the NF-κB and MAPK signaling pathways[7]. By suppressing these pro-inflammatory cascades, Zeylasterone prevents the downstream transcription of inflammatory cytokines, presenting a viable scaffold for autoimmune and oncological drug development.

Dual-action signaling and mechanistic pathways of Zeylasterone.

Synergism in Antimicrobial Therapy

One of the most clinically relevant applications of Zeylasterone and related triterpenoids is their synergistic potential when co-administered with conventional antibiotics.

The Causality of Synergy: Resistance in strains like Methicillin-Resistant Staphylococcus aureus (MRSA) often involves thickened cell walls or efflux pumps. Because Zeylasterone disrupts the structural integrity of the cytoplasmic membrane[2], it lowers the activation energy required for large-molecule antibiotics (like Vancomycin) to penetrate the cell envelope[5].

In vitro studies demonstrate that combining triterpenoids with cell-wall targeting antibiotics can reduce the Minimum Inhibitory Concentration (MIC) of the antibiotic by 46% to 95%[5]. This synergistic protocol allows researchers to effectively bring the required antibiotic concentration well below systemic toxicity thresholds, offering a powerful strategy to combat antimicrobial resistance (AMR)[5].

References

• PubChem. "Zeylasterone | C30H38O7 | CID 13945472 - PubChem - NIH.
• BenchChem.
• PubMed. "Activity and mechanism of the action of zeylasterone against Bacillus subtilis.
• PubMed Central (PMC). "In vitro effectiveness of triterpenoids and their synergistic effect with antibiotics against Staphylococcus aureus strains.
• Journal of the Chemical Society, Perkin Transactions 1. "Studies on terpenoids and steroids. Part 3.
• MDPI.

Sources

• 1. Studies on terpenoids and steroids. Part 3. Structure and synthesis of a new phenolic D:A-friedo-24-noroleanane triterpenoid, zeylasterone, from kokoona zeylanica - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Activity and mechanism of the action of zeylasterone against Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Zeylasterone | C30H38O7 | CID 13945472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. In vitro effectiveness of triterpenoids and their synergistic effect with antibiotics against Staphylococcus aureus strains - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

The Spectroscopic Fingerprint of Zeylasterone: A Comprehensive Guide to NMR, IR, and MS Elucidation

Executive Summary

Zeylasterone is a highly bioactive phenolic 24-nor-D:A-friedo-oleanane triterpenoid (celastroloid) primarily isolated from the Celastraceae plant family, including species such as Kokoona zeylanica and Maytenus blepharodes [1]. Known for its potent antibacterial, cytotoxic, and anti-inflammatory properties [2], [4], its structural elucidation requires a rigorous, multi-modal spectroscopic approach. This whitepaper provides an authoritative, step-by-step guide to the isolation, spectral acquisition, and data interpretation (NMR, IR, MS) of Zeylasterone, designed for researchers and drug development professionals.

Structural Context and Causality in Analytical Design

Zeylasterone (Molecular Formula: C₃₀H₃₈O₇, PubChem CID: 13945472) features a unique pentacyclic core characterized by a phenolic A-ring, a 6-oxo group, and a carboxylic acid moiety [5].

The presence of these functional groups dictates the analytical workflow:

• Chromatography: The molecule's moderate polarity (driven by multiple hydroxyl and carboxyl groups) necessitates polar-gradient elution strategies.

• Mass Spectrometry: The acidic phenolic and carboxylic protons make negative-ion Electrospray Ionization (ESI-) the most sensitive and logical choice for mass profiling.

• NMR Spectroscopy: The highly conjugated A/B ring system requires extensive 2D NMR (specifically HMBC) to resolve quaternary carbons that lack direct proton attachments.

Isolation and Sample Preparation Workflow

To obtain high-purity Zeylasterone suitable for spectroscopic analysis, the compound must be carefully partitioned from complex plant matrices.

Protocol 1: Extraction and Chromatographic Purification

• Maceration: Pulverize the dried root bark of Maytenus blepharodes and extract exhaustively with a Methanol/Ethyl Acetate (1:1 v/v) mixture at room temperature to ensure the solubilization of both lipophilic triterpene cores and polar functional groups.

• Liquid-Liquid Partitioning: Suspend the crude extract in water and partition sequentially with Hexane, Chloroform (CHCl₃), and Ethyl Acetate (EtOAc).

  • Scientific Rationale: The EtOAc fraction selectively enriches phenolic triterpenes like Zeylasterone, leaving highly non-polar lipids in the hexane layer and highly polar glycosides in the aqueous layer.

• Silica Gel Column Chromatography (CC): Load the EtOAc fraction onto a normal-phase silica gel column. Elute using a step gradient of Hexane:EtOAc (from 80:20 to 0:100). Zeylasterone typically elutes in the mid-polarity fractions (approx. 50:50).

• Size-Exclusion Chromatography: Pass the enriched fractions through a Sephadex LH-20 column eluted with Methanol.

  • Scientific Rationale: Sephadex LH-20 acts via both size exclusion and adsorption, effectively stripping away polymeric tannins and chlorophylls that cause severe line-broadening in NMR spectra.

• Preparative HPLC: Achieve >98% purity using a C18 reversed-phase column under isocratic conditions (e.g., MeOH:H₂O 75:25 with 0.1% Formic Acid to suppress carboxylate ionization during separation).

Caption: Workflow for the extraction and chromatographic isolation of Zeylasterone.

Mass Spectrometry (MS): Defining the Molecular Formula

High-Resolution Mass Spectrometry (HRMS) acts as the first self-validating gate in structural elucidation.

Protocol 2: HR-ESI-MS Acquisition

• Preparation: Dissolve 1 mg of purified Zeylasterone in 1 mL of LC-MS grade Methanol.

• Ionization Mode: Operate the mass spectrometer in negative ESI mode .

  • Scientific Rationale: The phenolic -OH and carboxylic -COOH groups readily lose a proton. Positive mode [M+H]⁺ often yields weaker signals and complex sodium/potassium adducts for this class of compounds.

• Data Interpretation: The spectrum will yield a prominent pseudomolecular ion peak at m/z 509.25 [M-H]⁻, which corresponds to the exact calculated mass for C₃₀H₃₇O₇ (Molecular weight of neutral Zeylasterone is ~510.26 g/mol ) [5].

Infrared (IR) Spectroscopy: Functional Group Mapping

IR spectroscopy provides rapid orthogonal validation of the oxygenation pattern on the triterpene skeleton.

Methodology: Prepare a KBr pellet using 2 mg of Zeylasterone and 200 mg of anhydrous KBr. Press under vacuum to eliminate water bands.

Table 1: Key IR Absorption Bands of Zeylasterone

Wavenumber (cm⁻¹)	Functional Group / Vibration Type	Structural Implication
3400 - 3517	O-H stretching (broad)	Confirms phenolic and carboxylic hydroxyl groups [3].
2900 - 2950	C-H stretching (aliphatic)	Indicates the methyl/methylene-rich pentacyclic core.
1742 / 1730	C=O stretching (ester/carboxyl)	Validates the carboxylic acid and methoxycarbonyl groups [6].
1642	C=O stretching (conjugated)	Confirms the 6-oxo group conjugated with the A-ring [6].
1459, 1298	C=C (aromatic) / C-O stretching	Identifies the phenolic A-ring and aromatic C-O bonds[3], [6].

Nuclear Magnetic Resonance (NMR): The Core Skeleton

NMR is the definitive tool for mapping the 24-nor-D:A-friedo-oleanane skeleton.

Protocol 3: NMR Acquisition

• Solvent Selection: Dissolve 10-15 mg of Zeylasterone in 0.6 mL of CDCl₃ (or DMSO-d₆ if solubility is an issue). CDCl₃ is preferred as it prevents the rapid exchange of phenolic protons, allowing them to be observed.

• 1D Acquisition: Acquire ¹H NMR at 400/500 MHz and ¹³C NMR at 100/125 MHz.

• 2D Acquisition: Run COSY (for spin systems), HSQC (for direct C-H correlations), and HMBC (for long-range C-H connectivity).

Table 2: Representative NMR Spectral Data for Zeylasterone (CDCl₃)

Note: Data represents the consensus chemical shifts for the 6-oxophenolic triterpene skeleton [3], [6].

Position / Moiety	¹H NMR (δ, ppm, J in Hz)	¹³C NMR (δ, ppm)	HMBC Correlations (³J)
Aromatic H-1/H-4	7.00 - 7.61 (s, 1H)	117.0 - 119.0	Correlates to C-2, C-3, C-5, and C-6 (C=O) .
Phenolic C-2 / C-3	-	146.0 / 152.8	-
Conjugated C-6 (C=O)	-	201.2	-
Vinylic Proton	5.73 (d, J = 5.1, 1H)	119.5 (CH)	Correlates to adjacent aliphatic carbons.
Methoxy (-OCH₃)	3.55 - 3.87 (s, 3H)	51.5	Correlates to ester carbonyl.
Carboxylic Acid	-	179.4	Correlates to terminal methyls.
Aliphatic Methyls	0.58, 1.08, 1.17, 1.22, 1.35, 2.06 (all s)	15.0 - 36.0	Anchor points for mapping rings C, D, and E.

Causality in NMR Interpretation: The most critical diagnostic signal in Zeylasterone is the highly deshielded singlet proton in the ¹H NMR spectrum (δ 7.00 - 7.61). This proton resides on the aromatic A-ring. In the HMBC spectrum, this proton shows a strong ³J correlation to the carbonyl carbon at δ 201.2. This specific interaction is the self-validating proof that the molecule possesses a 6-oxo group adjacent to the phenolic ring, distinguishing Zeylasterone from non-oxidized analogs like pristimerol [3].

Caption: Logical framework for the structural elucidation of Zeylasterone using multi-modal spectroscopy.

Conclusion

The structural elucidation of Zeylasterone relies on a tightly integrated network of spectroscopic data. HR-ESI-MS secures the molecular formula, IR provides immediate confirmation of the highly oxygenated functional groups, and 2D NMR (specifically HMBC) locks the regiochemistry of the 6-oxo and carboxylic acid moieties into place. By adhering to the rigorous isolation and analytical protocols outlined in this guide, researchers can ensure high-fidelity characterization of this potent celastroloid and its synthetic analogs.

References

• Gunaherath, G. M. K. B., et al. (1980). "The structure of zeylasterone, the first of a new series of phenolic 24-nor-D:A-friedo-oleanane triterpenes." Tetrahedron Letters. Available at:[Link]

• Reyes, C. P., et al. (2019). "Structural Requirements for Antimicrobial Activity of Phenolic Nor-Triterpenes from Celastraceae Species." MDPI Applied Sciences. Available at:[Link]

• Moujir, L., et al. (2010). "Antibacterial properties of zeylasterone, a triterpenoid isolated from Maytenus blepharodes, against Staphylococcus aureus." PubMed. Available at: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 13945472, Zeylasterone." PubChem. Available at: [Link]

• Mut.ac.ke Repository. (2017). "Cyclooxygenase inhibitory compounds from Gymnosporia heterophylla aerial parts." Available at:[Link]

Zeylasterone and Celastroloids: A Technical Guide to Isolation, Mechanisms, and Therapeutic Potential

Executive Summary

The exploration of plant-derived secondary metabolites remains a cornerstone of modern drug discovery, particularly in the fight against multidrug-resistant (MDR) pathogens and advanced malignancies. Among these, 6-oxophenolic triterpenoids and celastroloids —predominantly isolated from the Celastraceae family (e.g., Maytenus blepharodes, Kokoona zeylanica)—have emerged as highly potent bioactive scaffolds.

This whitepaper provides an in-depth technical analysis of Zeylasterone and its structural analogs, including demethylzeylasterone, celastrol, and pristimerin. Designed for researchers and drug development professionals, this guide synthesizes the structural biology, multi-target mechanisms of action, and standardized extraction protocols required to leverage these natural products in therapeutic development.

Structural Biology & Chemical Properties

Celastroloids are defined by their unique 24-nor-D:A-friedo-oleanane triterpenoid skeleton. The structural nuances across this class dictate their specific biological targets and pharmacokinetic behavior:

• Zeylasterone & Demethylzeylasterone : These are 6-oxophenolic triterpenoids characterized by specific functional group substitutions in rings A and E. The presence of a carboxylic acid or methyl ester group significantly impacts their electronegativity, which inversely correlates with their antibacterial potency [1].

• Celastrol & Pristimerin : These are methylene quinone nor-triterpenes. Celastrol possesses a highly reactive quinone methide moiety in the A/B rings, which acts as a Michael acceptor, allowing it to form covalent adducts with nucleophilic thiol groups on target proteins [2].

Mechanisms of Action

Antibacterial Membrane Perturbation

Unlike classical β -lactam antibiotics that exclusively target penicillin-binding proteins, zeylasterone operates via a multi-target stress mechanism. In Gram-positive models such as Bacillus subtilis and Staphylococcus aureus, zeylasterone induces rapid cytoplasmic membrane perturbation [3].

This perturbation is characterized by immediate potassium ( K+ ) leakage. Interestingly, LIVE/DEAD BacLight assays reveal that while the membrane is depolarized, it is not catastrophically ruptured. Instead, the bacteria attempt to compensate for the structural stress by forming mesosome-like structures —invaginations of the plasma membrane designed to increase surface area and stabilize the cell [3]. Concurrently, zeylasterone halts macromolecular synthesis, beginning with peptidoglycan synthesis (evidenced by a drop in N-acetyl-glucosamine incorporation) and followed by the arrest of DNA/RNA synthesis [3].

Zeylasterone multi-target mechanism of action in Bacillus subtilis.

Topoisomerase II α Inhibition

Beyond antimicrobial activity, related compounds exhibit potent anti-tumor properties. Demethylzeylasterone has been identified as a catalytic inhibitor of the enzyme Topoisomerase II α ( IC50​=17.6μM ) [4]. Unlike classical intercalating agents that cause DNA double-strand breaks (leading to severe toxicity), demethylzeylasterone binds to the enzyme without intercalating into the DNA, selectively inhibiting the growth of specific cancer cell lines (e.g., MCF-7 breast cancer) while sparing others [4].

Quantitative Efficacy Profiles

To contextualize the therapeutic window of these compounds, the following table summarizes the Minimum Inhibitory Concentrations (MIC) against standard Gram-positive bacterial models[1][2][3].

Compound	Source Organism	Target Pathogen	MIC ( μ g/mL)	Primary Mechanism
Zeylasterone	Maytenus blepharodes	Bacillus subtilis	3.0	Membrane perturbation & macromolecular arrest
Demethylzeylasterone	Kokoona zeylanica	Bacillus subtilis	13.0	Topoisomerase II α inhibition & membrane stress
Celastrol	Celastrus spp.	Bacillus subtilis	0.16	Methylene quinone-mediated oxidative stress
Pristimerin	Celastrus spp.	Bacillus subtilis	0.62 - 1.25	Membrane disruption & bioenergetic failure

Note: The decrease in antibacterial potency from zeylasterone to demethylzeylasterone correlates with an increase in the molecule's electronegativity [1].

Experimental Protocols: Extraction, Isolation, and Validation

As a Senior Application Scientist, I emphasize that reproducibility in natural product research relies on understanding the causality behind each methodological step. The following protocols form a self-validating system for isolating high-purity zeylasterone.

Extraction and Liquid-Liquid Partitioning

• Biomass Preparation : Dry Maytenus blepharodes root bark at 50°C in the dark. Pulverize to a fine powder.

  • Causality: Drying at a moderate temperature prevents the thermal and enzymatic degradation of the 6-oxophenolic rings while maximizing the surface-area-to-volume ratio for solvent penetration.

• Methanolic Extraction : Suspend 30 g of biomass in 300 mL of 80% methanol. Sonicate for 1 hour, then soak overnight.

  • Causality: Methanol's amphiphilic nature efficiently solubilizes both polar and moderately non-polar secondary metabolites. Sonication induces acoustic cavitation, disrupting plant cell walls and accelerating intracellular mass transfer.

• Solvent Evaporation : Filter the homogenate through a Büchner funnel and concentrate under reduced pressure at 30°C.

• Liquid-Liquid Partitioning : Resuspend the crude extract in 250 mL of aqueous methanol (80% v/v) and extract sequentially with hexane (3 × 300 mL) in a separatory funnel.

  • Causality: Hexane selectively partitions highly lipophilic waxes, sterols, and chlorophyll, leaving the target phenolic triterpenoids enriched in the aqueous methanolic phase.

Chromatographic Isolation

• Primary Fractionation : Load the concentrated methanolic fraction onto a silica gel chromatography column. Elute with a step gradient of n-hexane and ethyl acetate (from 9:1 to 7:3).

• TLC Monitoring : Monitor the eluates using Thin Layer Chromatography (TLC). Pool fractions exhibiting UV-active spots corresponding to phenolic triterpenoids.

• Preparative HPLC : Purify the pooled fractions using preparative HPLC (C18 column) with an isocratic mobile phase of n-hexane-EtOAc (8:2) at a flow rate of 9 mL/min.

  • Causality: Isocratic elution ensures the high-resolution separation of structurally similar analogs (e.g., zeylasterone vs. demethylzeylasterone) based on subtle differences in hydrogen-bonding capacity [5].

Standardized extraction and isolation workflow for phenolic triterpenoids.

Validation: LIVE/DEAD BacLight Assay for Membrane Integrity

To validate the biological activity and mechanism of the isolated zeylasterone, perform a membrane integrity assay:

• Bacterial Culture : Grow Bacillus subtilis (ATCC 6051) to the mid-logarithmic phase ( 106 CFU/mL).

  • Causality: Actively dividing cells are most susceptible to membrane-active agents and macromolecular synthesis inhibitors.

• Compound Exposure : Treat the culture with the purified zeylasterone at 2× MIC (6 μ g/mL) for 2 hours at 37°C.

• Fluorescent Staining : Harvest the cells, wash with PBS, and stain with SYTO 9 (green, membrane-permeable) and Propidium Iodide (PI) (red, membrane-impermeable).

• Flow Cytometry Analysis : Analyze the population.

  • Self-Validation Logic: If the isolation was successful and the compound is pure zeylasterone, flow cytometry will show altered membrane potential (detected via specific depolarization probes) but will not show massive PI uptake, proving the compound induces mesosome formation and bacteriostasis rather than catastrophic physical lysis [3].

References

• Antimicrobial Activity and Mode of Action of Celastrol, a Nortriterpen Quinone Isolated from Natural Sources Pharmaceuticals (Basel) / PMC URL:[Link]

• Activity and mechanism of the action of zeylasterone against Bacillus subtilis Journal of Applied Microbiology URL:[Link]

• Catalytic Inhibition of Topoisomerase II α by Demethylzeylasterone, a 6-Oxophenolic Triterpenoid from Kokoona zeylanica Journal of Natural Products URL:[Link]

• Structural Requirements for Antimicrobial Activity of Phenolic Nor-Triterpenes from Celastraceae Species Molecules / MDPI URL:[Link]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC-PDA) Method for the Quantification of Zeylasterone

Target Audience: Analytical Chemists, Pharmacognosists, and Drug Development Scientists Matrix: Plant Root Bark Extracts (Maytenus spp., Tripterygium spp., Kokoona spp.) Analytes: Zeylasterone and related phenolic nor-triterpenes

Introduction & Analytical Context

Zeylasterone (C₃₀H₃₈O₇) is a highly bioactive 6-oxophenolic nor-triterpenoid originally isolated from species within the Celastraceae family, including Maytenus blepharodes and Kokoona zeylanica[1][2]. Pharmacologically, it has garnered significant interest for its potent bactericidal activity against Gram-positive pathogens, notably methicillin-resistant Staphylococcus aureus (MRSA), where it disrupts the bacterial cytoplasmic membrane[1][3].

Due to its complex pentacyclic structure—featuring a conjugated aromatic A-ring, phenolic hydroxyls, and a carboxylic acid moiety[2][4]—quantifying Zeylasterone in crude plant extracts presents a unique chromatographic challenge. This application note details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method coupled with Photodiode Array (PDA) detection to accurately isolate and quantify Zeylasterone.

Fig 1. End-to-end extraction and HPLC-PDA quantification workflow for Zeylasterone.

Mechanistic Principles of Zeylasterone Chromatography

To design a reliable method, we must address the causality between Zeylasterone's molecular structure and its chromatographic behavior. Zeylasterone contains ionizable functional groups (a carboxylic acid and phenolic hydroxyls)[4][5]. If the mobile phase pH is near the pKa of these groups, the molecule exists in a state of dynamic equilibrium between its neutral and ionized forms. In RP-HPLC, this partial ionization causes severe peak tailing, unpredictable retention times, and poor resolution from structurally similar analogs like demethylzeylasterone[1].

The Solution: We employ a mobile phase heavily modified with 0.4% formic acid[6]. This drives the pH down to ~2.5, fully protonating the acidic moieties and forcing Zeylasterone into a neutral, highly lipophilic state. Consequently, the analyte interacts uniformly with the hydrophobic C18 stationary phase, yielding sharp, symmetrical peaks.

Fig 2. Mechanism of mobile phase acidification on Zeylasterone chromatographic retention.

Materials and Reagents

• Reference Standard: Zeylasterone (Purity ≥ 98%, verified by NMR/MS).

• Stationary Phase: Supelco Ascentis C18 (250 mm × 4.6 mm, 5 µm particle size) or equivalent high-carbon-load ODS column[6].

• Solvents (LC-MS Grade): Methanol, Water (Milli-Q, 18.2 MΩ·cm).

• Modifiers: Formic Acid (LC-MS Grade, 99%).

• Extraction Solvents (Analytical Grade): n-Hexane, Diethyl Ether (Et₂O).

Sample Preparation Protocol

Expertise Note: The extraction of pentacyclic triterpenoids requires exploiting their lipophilicity while minimizing the co-extraction of polar plant matrix components (e.g., tannins, glycosides).

• Biomass Pulverization: Mill the dried root bark of the target species to a fine powder (approx. 40-mesh) to maximize the surface area for solvent penetration.

• Selective Maceration: Suspend 2.5 g of the powdered biomass in 100 mL of an n-hexane:Et₂O (1:1 v/v) mixture[7].

  • Causality: This specific solvent ratio is highly selective for non-polar triterpenoids and quinonemethides, leaving highly polar interferents in the solid marc[7].

• Extraction: Macerate for 72 hours at 25 °C under continuous agitation.

• Concentration: Filter the extract and concentrate the filtrate to dryness under reduced pressure at 40 °C using a rotary evaporator.

• Reconstitution & Filtration: Accurately weigh the crude residue and reconstitute it in HPLC-grade Methanol to a concentration of 10 mg/mL. Filter the solution through a 0.22 µm PTFE syringe filter directly into an autosampler vial.

  • Causality: PTFE is chosen for its chemical inertness to methanol and its ability to remove micro-particulates that would otherwise foul the C18 column frit.

HPLC-PDA Method Parameters

Because Zeylasterone is a bulky, hydrophobic molecule, it requires a high percentage of organic solvent to elute from a C18 column. We utilize a gradient method that starts at a high organic composition to ensure timely elution, while still providing enough aqueous character to resolve structurally similar nor-triterpenes[6][8].

Table 1: Chromatographic Conditions

Parameter	Specification	Rationale
Column	Supelco Ascentis C18 (250 × 4.6 mm, 5 µm)	High surface area and carbon load provide optimal resolution for structural isomers.
Mobile Phase A	Water + 0.4% Formic Acid (v/v)	Suppresses ionization of the C-29 carboxylic acid and phenolic hydroxyls[6].
Mobile Phase B	Methanol (100%)	Strong elution solvent required to overcome the hydrophobic retention of the triterpene core[6].
Flow Rate	1.2 mL/min	Balances optimal linear velocity with acceptable backpressure.
Column Temp.	30 °C	Stabilizes retention times against ambient laboratory temperature fluctuations.
Injection Vol.	10 µL	Prevents column overloading while maintaining high sensitivity.
Detection	PDA (λ = 254 nm and 420 nm)	254 nm captures the conjugated A-ring; 420 nm is specific for related orange-pigmented quinonemethides (e.g., pristimerin)[6][7].

Table 2: Gradient Elution Profile

Time (min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Methanol)	Elution Phase
0.0	20	80	Initial Hold
2.0	20	80	Isocratic focusing
10.0	5	95	Linear ramp to elute highly lipophilic analogs
15.0	5	95	High-organic wash
15.1	20	80	Return to initial conditions
20.0	20	80	Column Re-equilibration

Self-Validating System Suitability Testing (SST)

A rigorous protocol must validate its own performance before sample data is accepted. Prior to injecting plant extracts, inject a 50 µg/mL Zeylasterone standard solution in triplicate. The system must meet the criteria outlined in Table 3.

Table 3: System Suitability Specifications

Parameter	Acceptance Criteria	Implication of Failure
Retention Time (RT) %RSD	≤ 1.0%	Indicates pump cavitation, leaks, or incomplete column equilibration.
Tailing Factor ( Tf​ )	≤ 1.5	Critical: A Tf​ > 1.5 indicates the formic acid modifier is depleted, degraded, or insufficient to suppress Zeylasterone ionization.
Theoretical Plates ( N )	≥ 5,000	Indicates column voiding or stationary phase collapse.
Resolution ( Rs​ )	≥ 2.0 (from nearest analog)	Ensures baseline separation from demethylzeylasterone[1].

Troubleshooting Guide

• Issue: Split or Shouldered Peaks

  • Cause: Sample solvent is stronger than the initial mobile phase (e.g., sample dissolved in 100% THF or Chloroform).

  • Fix: Ensure the sample is reconstituted in Methanol or a Methanol/Water mixture matching the initial gradient conditions.

• Issue: Drifting Baseline at 254 nm

  • Cause: Formic acid absorbs slightly in the low UV range, and gradient changes alter this baseline absorbance.

  • Fix: This is normal. Use a blank injection (Methanol) to perform baseline subtraction during data analysis.

• Issue: Loss of Retention Over Time

  • Cause: Accumulation of highly lipophilic plant waxes and resins on the column head.

  • Fix: Extend the 95% Methanol wash phase (Table 2, 10-15 min) to 25 minutes, or flush the column with Isopropanol post-sequence.

Sources

• 1. Antibacterial properties of zeylasterone, a triterpenoid isolated from Maytenus blepharodes, against Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Studies on terpenoids and steroids. Part 3. Structure and synthesis of a new phenolic D:A-friedo-24-noroleanane triterpenoid, zeylasterone, from kokoona zeylanica - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Success stories of natural product-derived compounds from plants as multidrug resistance modulators in microorganisms - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00184A [pubs.rsc.org]
• 4. Zeylasterone | C30H38O7 | CID 13945472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. US9556222B2 - A-ring epoxidized triterpenoid-based anti-inflammation modulators and methods of use thereof - Google Patents [patents.google.com]
• 6. Development and Validation of an HPLC-PDA Method for Biologically Active Quinonemethide Triterpenoids Isolated from Maytenus chiapensis [mdpi.com]
• 7. Development and Validation of an HPLC-PDA Method for Biologically Active Quinonemethide Triterpenoids Isolated from Maytenus chiapensis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: High-Resolution Cell Membrane Permeability Assays for Elucidating Zeylasterone’s Mechanism of Action

Introduction & Mechanistic Overview

Zeylasterone, a 6-oxophenolic triterpenoid isolated from Maytenus blepharodes, has demonstrated potent antimicrobial properties, particularly against Gram-positive pathogens such as Staphylococcus aureus and spore-forming Bacillus subtilis[1][2]. While many bactericidal agents induce gross cellular lysis, Zeylasterone presents a highly nuanced mechanism of action. It targets the cytoplasmic membrane, inducing rapid potassium leakage and the formation of mesosome-like structures, yet it does not cause the massive membrane rupture typically detectable by standard LIVE/DEAD BacLight viability assays[1].

As a Senior Application Scientist, I frequently observe researchers mischaracterizing non-lytic membrane disruptors by relying solely on propidium iodide (PI) intercalation, which can yield false negatives for compounds like Zeylasterone[1]. To accurately map this compound's causality, we must deploy a multi-parametric approach. Zeylasterone’s lipophilic scaffold allows it to intercalate into the bacterial bilayer, destabilizing it enough to cause immediate potassium ( K+ ) efflux and dissipation of the proton motive force (PMF)[2]. Because active transport systems rely on the PMF, its collapse halts the uptake of critical solutes, leading to a downstream cessation of macromolecular synthesis (peptidoglycan, RNA, DNA, and proteins)[1][2].

Fig 1. Mechanistic pathway of Zeylasterone-induced membrane disruption and synthesis cessation.

Quantitative Data Summary

The following table summarizes the established efficacy metrics and mechanistic milestones for Zeylasterone across key microbial models. Use these parameters as baseline concentrations when designing your assays[1][2].

Target Organism	Minimum Inhibitory Concentration (MIC)	Bactericidal Concentration	Key Mechanistic Observations
Bacillus subtilis	3 – 20 µg/mL	> 2× MIC	K+ leakage, mesosome formation, early transport block
Staphylococcus aureus	~5 µg/mL	30 µg/mL (6× MIC)	Inhibition of NADH oxidation, rapid membrane depolarization
Candida albicans	10 µg/mL	N/A	Broad-spectrum antifungal membrane targeting

Experimental Strategy & Assay Selection

To capture the transient and specific nature of Zeylasterone's membrane disruption, the experimental workflow must run in parallel. A single assay cannot definitively prove the mechanism; however, combining ion leakage, depolarization kinetics, and radiolabeled precursor uptake creates a self-validating matrix of evidence.

Fig 2. Parallel experimental workflow for validating Zeylasterone's membrane permeability effects.

Detailed Experimental Protocols

Protocol 1: Potassium Ion ( K+ ) Leakage Assay

Causality & Rationale: Potassium is the most abundant intracellular cation in bacteria. Because Zeylasterone induces subtle membrane alterations rather than massive lysis, K+ efflux is the earliest and most sensitive indicator of structural compromise[1][2]. Self-Validation: Always include a known pore-forming agent (e.g., Polymyxin B or Nisin) as a positive control to define the maximum possible K+ release.

Step-by-Step Methodology:

• Culture Preparation: Grow S. aureus or B. subtilis in Mueller-Hinton broth to the mid-logarithmic phase ( OD600​ ≈ 0.5).

• Washing: Harvest cells via centrifugation (4,000 × g, 10 min, 4°C). Wash the pellet three times with sterile, K+ -free HEPES buffer (50 mM, pH 7.2) to remove extracellular potassium.

• Resuspension: Resuspend the pellet in the same buffer to a final density of 1×108 CFU/mL.

• Treatment: Aliquot the suspension. Add Zeylasterone at 3× and 6× MIC. Prepare a negative control (1% DMSO vehicle) and a positive control (Polymyxin B, 10 µg/mL).

• Sampling: Incubate at 37°C. Withdraw 1 mL aliquots at 0, 5, 10, 30, and 60 minutes.

• Filtration: Immediately pass the aliquots through a 0.22 µm cellulose acetate syringe filter to remove intact cells.

• Quantification: Analyze the filtrate for K+ concentration using Atomic Absorption Spectroscopy (AAS) or a calibrated K+ -selective electrode. Plot K+ release kinetics over time.

Protocol 2: Membrane Depolarization Assay using DiSC3(5)

Causality & Rationale: DiSC3(5) (3,3'-dipropylthiadicarbocyanine iodide) is a voltage-sensitive fluorescent dye. It accumulates and self-quenches in highly polarized intact membranes. When Zeylasterone disrupts the membrane and dissipates the PMF, the dye is released into the buffer, resulting in a sharp increase in fluorescence[3]. Self-Validation: Use Valinomycin (a K+ ionophore) as a positive control to ensure the dye is actively responding to depolarization.

Step-by-Step Methodology:

• Cell Preparation: Harvest mid-log phase cells, wash twice, and resuspend to OD600​ = 0.1 in a depolarization buffer (5 mM HEPES, 20 mM glucose, 100 mM KCl, pH 7.2). Note: The high external KCl prevents K+ gradient-driven repolarization.

• Dye Loading: Add DiSC3(5) to a final concentration of 1 µM. Incubate in the dark at room temperature for 20–30 minutes until the fluorescence signal stabilizes (indicating maximal quenching).

• Baseline Measurement: Transfer 200 µL to a black 96-well microplate. Read baseline fluorescence for 5 minutes using a microplate reader (Excitation: 622 nm, Emission: 670 nm).

• Compound Addition: Inject Zeylasterone (3× MIC) into the test wells. Inject Valinomycin (10 µM) into positive control wells.

• Kinetic Tracking: Continuously monitor fluorescence every 30 seconds for 30 minutes. An immediate spike in fluorescence confirms rapid membrane depolarization.

Protocol 3: Radiolabeled Precursor Uptake Assay

Causality & Rationale: Membrane depolarization directly halts active solute transport. By tracking the incorporation of radiolabeled precursors, we can temporally map how Zeylasterone shuts down macromolecular synthesis. Literature shows Zeylasterone causes an early block in N-acetyl-glucosamine (peptidoglycan) and uridine (RNA) uptake, followed by thymidine (DNA) and leucine (protein)[1][2]. Self-Validation: Utilize specific synthesis inhibitors (e.g., Rifampicin for RNA, Chloramphenicol for proteins) as parallel controls to verify the assay's sensitivity to specific pathway cessation.

Step-by-Step Methodology:

• Isotope Spiking: Divide actively growing mid-log cultures into four separate flasks. Spike each flask with a specific radiolabeled precursor:

  • [3H] -Thymidine (1 µCi/mL) for DNA

  • [3H] -Uridine (1 µCi/mL) for RNA

  • [14C] -Leucine (0.5 µCi/mL) for Proteins

  • [14C] -N-acetyl-glucosamine (0.5 µCi/mL) for Peptidoglycan

• Treatment: Immediately add Zeylasterone (3× MIC) to the test groups.

• Time-Course Sampling: At 0, 5, 10, 20, and 40 minutes post-treatment, withdraw 500 µL samples.

• Precipitation: Immediately mix the samples with 500 µL of ice-cold 10% Trichloroacetic acid (TCA) to halt biological activity and precipitate macromolecules. Incubate on ice for 30 minutes.

• Filtration & Washing: Filter the precipitates through Whatman GF/C glass-fiber filters using a vacuum manifold. Wash the filters twice with 5% cold TCA, followed by one wash with 95% ethanol to remove unincorporated free isotopes.

• Scintillation Counting: Dry the filters, place them in scintillation vials with 5 mL of liquid scintillation cocktail, and quantify the incorporated radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter.

References

• Activity and mechanism of the action of zeylasterone against Bacillus subtilis . Journal of Applied Microbiology | Oxford Academic.1

• Antibacterial properties of zeylasterone, a triterpenoid isolated from Maytenus blepharodes, against Staphylococcus aureus . PubMed. 2

• Dual Action of Avarol Quinone Terpenoid: Disrupting Cell Wall and Membrane Integrity in Staphylococcus aureus . Journal of Basic and Applied Research in Biomedicine. 3

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Antibacterial properties of zeylasterone, a triterpenoid isolated from Maytenus blepharodes, against Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jbarbiomed.com [jbarbiomed.com]

Application Note: High-Throughput Cytotoxicity and Mechanistic Profiling of Zeylasterone in Mammalian Cell Lines

Scientific Background & Mechanistic Rationale

Zeylasterone and its analog demethylzeylasterone are 6-oxophenolic triterpenoids (celastroloids) originally isolated from the Celastraceae family, including species such as Kokoona zeylanica[1]. In the landscape of oncology drug discovery, these compounds have garnered significant attention due to their unique mechanism of action.

Unlike traditional topoisomerase poisons (e.g., doxorubicin, etoposide) that stabilize the DNA-enzyme cleavage complex and cause massive, non-specific double-strand breaks, demethylzeylasterone functions as a catalytic inhibitor of Topoisomerase IIα (IC50 = 17.6 µM)[1]. This catalytic inhibition prevents the enzyme from relaxing supercoiled DNA without generating highly toxic DNA fragmentation. Consequently, zeylasterone derivatives exhibit a highly selective cytotoxicity profile. For instance, demethylzeylasterone selectively induces apoptosis in the MCF-7 breast cancer cell line while sparing non-small cell lung cancer (NCI-H460) and CNS glioma (SF-268) cells[2]. Furthermore, zeylasterone has been implicated in inducing cell membrane alterations and disrupting metabolic energy production[3].

Causality in Experimental Design

To construct a robust and self-validating cytotoxicity assay, experimental choices must be grounded in the compound's specific biological behavior:

• Cell Line Selection: MCF-7 is utilized as the primary target (sensitive) cell line, while NCI-H460 and SF-268 are employed as negative biological controls[1]. This differential panel validates that cell death is due to selective pathway inhibition rather than non-specific chemical toxicity or membrane lysis.

• Assay Chemistry: Because zeylasterone and related quinone-methide triterpenoids can interfere with redox-based colorimetric assays (like MTT or MTS) and alter membrane dynamics[4], an ATP-based luminescence assay (e.g., CellTiter-Glo) is strictly required. ATP quantitation directly correlates with the number of metabolically active cells and is impervious to the autofluorescence or redox artifacts of celastroloids.

• Self-Validating Controls: The protocol incorporates 0.1% DMSO as a vehicle control (baseline viability), Etoposide as a positive control for Topo II-mediated death, and cell-free media wells to subtract background luminescence.

Quantitative Cytotoxicity Profile

The following table summarizes the established half-maximal inhibitory concentrations (IC50) for demethylzeylasterone across standard mammalian cell lines, serving as expected benchmark values for assay validation[1][2].

Cell Line	Tissue Origin	IC50 (µM)	Sensitivity Profile
MCF-7	Breast Adenocarcinoma	12.5	Highly Sensitive
NCI-H460	Non-Small Cell Lung Carcinoma	> 50.0	Resistant
SF-268	Central Nervous System Glioma	> 50.0	Resistant
Topoisomerase IIα	Cell-Free Enzyme Assay	17.6	Catalytic Target

Mechanism of Action & Assay Workflow

Fig 1: Mechanistic pathway of Zeylasterone derivatives inducing selective apoptosis via Topo IIα.

Fig 2: Step-by-step experimental workflow for the Zeylasterone cytotoxicity assay.

Step-by-Step Protocol: ATP-Based Cytotoxicity Assay

Materials Required:

• Mammalian Cell Lines: MCF-7 (ATCC HTB-22) and NCI-H460 (ATCC HTB-177).

• Test Compound: Zeylasterone / Demethylzeylasterone (≥98% purity), dissolved in sterile DMSO to a 10 mM stock.

• Positive Control: Etoposide (10 mM stock in DMSO).

• Assay Reagent: CellTiter-Glo® Luminescent Cell Viability Assay (or equivalent ATP-based reagent).

• Consumables: 96-well opaque white flat-bottom microplates (crucial for preventing luminescent crosstalk between wells).

Phase 1: Cell Seeding (Day 0)

• Harvest MCF-7 and NCI-H460 cells in the logarithmic growth phase using Trypsin-EDTA.

• Resuspend cells in complete culture media (e.g., DMEM with 10% FBS for MCF-7; RPMI-1640 with 10% FBS for NCI-H460).

• Count cells using a hemocytometer and adjust the concentration to 5×104 cells/mL.

• Dispense 100 µL of the cell suspension (5,000 cells/well) into the inner 60 wells of a 96-well opaque white plate.

• Self-Validation Step: Fill the outer perimeter wells with 100 µL of sterile PBS or media to prevent edge-effect evaporation. Designate three inner wells with 100 µL of media only (no cells) as the Background Luminescence Control.

• Incubate the plates overnight (18-24 hours) at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment and recovery.

Phase 2: Zeylasterone Treatment (Day 1)

Scientist's Note: Triterpenoids are notoriously hydrophobic. Ensure rigorous vortexing when preparing the 10 mM DMSO stock. When diluting into aqueous media, perform rapid trituration to prevent compound precipitation, which can lead to falsely elevated IC50 values.

• Prepare a 2X serial dilution of Zeylasterone in complete culture media. Starting from the 10 mM stock, create a concentration range from 200 µM down to 0.2 µM (this yields a final in-well concentration of 100 µM to 0.1 µM after addition).

  • Critical Note: Ensure the final DMSO concentration in all wells, including controls, does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity.

• Prepare the Vehicle Control (media containing 0.1% DMSO) and the Positive Control (media containing 100 µM Etoposide).

• Add 100 µL of the 2X compound dilutions, vehicle control, and positive control to the respective wells containing 100 µL of cells (Total volume = 200 µL/well). Perform all treatments in technical triplicates.

• Incubate the treated plates for 72 hours at 37°C, 5% CO₂. A 72-hour exposure is optimal for capturing the downstream apoptotic effects of Topo IIα catalytic inhibition[1].

Phase 3: ATP Luminescence Viability Assay (Day 4)

• Remove the plates from the incubator and equilibrate them to room temperature for 30 minutes. This step is critical to ensure uniform enzymatic reaction kinetics for the luciferase in the assay reagent.

• Add 100 µL of the ATP-based luminescence reagent directly to each well (including background control wells).

• Place the plate on an orbital shaker for 2 minutes at 300 rpm to induce complete cell lysis.

• Incubate the plate at room temperature for an additional 10 minutes to stabilize the luminescent signal.

• Record the luminescence using a microplate reader with an integration time of 0.5 to 1.0 second per well.

Phase 4: Data Analysis & IC50 Calculation

• Background Subtraction: Subtract the average luminescence of the Background Control (media only) from all experimental and control wells.

• Normalization: Convert the background-subtracted luminescence values to Percentage Viability using the formula:

  % Viability=(LuminescenceVehicle Control​LuminescenceTreated​​)×100

• Curve Fitting: Plot the % Viability against the log₁₀ of the Zeylasterone concentration. Use non-linear regression (four-parameter logistic equation) in software such as GraphPad Prism to determine the absolute IC50 value.

• Validation Check: The assay is considered valid if the Etoposide positive control reduces viability by >70%, the vehicle control shows no significant morphological toxicity, and the MCF-7 IC50 aligns near the 12.5 µM benchmark[1][2].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Antimicrobial Activity and Mode of Action of Celastrol, a Nortriterpen Quinone Isolated from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Enhancing the bioavailability of Zeylasterone for in vivo studies

Welcome to the Zeylasterone In Vivo Formulation & Bioavailability Support Center . This portal is designed for researchers, formulation scientists, and drug development professionals working to translate the therapeutic potential of Zeylasterone into viable in vivo models.

Zeylasterone is a potent phenolic 24-nor-D:A-friedo-oleanane triterpene (a celastroloid)[1]. While it exhibits profound anti-inflammatory and antimicrobial properties by modulating pathways such as Nrf2-Keap1[2], its extreme lipophilicity, poor aqueous solubility, and rapid hepatic clearance severely bottleneck its systemic bioavailability[3]. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to overcome these challenges.

SECTION 1: Core FAQs (Mechanisms & Formulation Strategy)

Q1: Why does unformulated Zeylasterone fail in systemic in vivo models? A1: The failure of unformulated Zeylasterone stems from its molecular architecture. As a celastroloid, it possesses a highly conjugated ring system and a lipophilic backbone, resulting in a high partition coefficient (LogP) and near-zero aqueous solubility[1]. When administered intravenously in standard aqueous buffers, it rapidly precipitates, leading to micro-embolisms. Furthermore, unformulated quinone-methide triterpenes are subject to extensive first-pass metabolism and can cause localized reactive oxygen species (ROS)-mediated cytotoxicity if they accumulate off-target[2].

Q2: What is the optimal nanocarrier system for intravenous (IV) administration of Zeylasterone? A2: For IV administration, PEGylated liposomes are the gold standard. The hydrophobic core of the lipid bilayer efficiently sequesters the lipophilic Zeylasterone molecule, preventing premature precipitation in the bloodstream. Concurrently, the hydrophilic polyethylene glycol (PEG) corona creates a "stealth" effect, preventing opsonization by serum proteins and evading clearance by the reticuloendothelial system (RES). This drastically prolongs the circulation half-life and allows for controlled drug release, mitigating acute ROS toxicity[2][4].

Logical flow of Zeylasterone bioavailability bottlenecks and formulation solutions.

SECTION 2: Troubleshooting Guide (Common Experimental Failures)

Issue 1: Rapid Precipitation in IV Injection Vehicles

• Causality: Utilizing insufficient co-solvents causes the lipophilic triterpene to crash out of solution upon contact with the aqueous environment of the bloodstream.

• Solution: If a nanocarrier system cannot be used, you must employ a strict co-solvent gradient. A field-proven vehicle for highly lipophilic terpenes is 5% DMSO, 10% Cremophor EL (or Tween-80), and 85% normal saline. Critical step: Dissolve Zeylasterone completely in DMSO first, then add the surfactant, and finally titrate the saline dropwise under continuous vortexing to prevent micellar disruption.

Issue 2: Low Encapsulation Efficiency (EE%) in PLGA Nanoparticles

• Causality: During the single emulsion (O/W) process, the phenolic hydroxyl groups of Zeylasterone can partially ionize depending on the pH of the aqueous phase. Ionized molecules partition into the external aqueous phase, escaping the PLGA matrix before it hardens.

• Solution: Adjust the pH of the external aqueous phase (e.g., PVA solution) to be slightly acidic (pH 5.0–5.5). This ensures the phenolic groups remain fully unionized, driving the compound back into the organic phase and drastically improving EE%.

Issue 3: High In Vivo Toxicity (Mortality) Post-Administration

• Causality: Dose dumping. Quinone-containing compounds can exhibit paradoxical pro-oxidant behavior at high local concentrations, causing severe cytotoxicity[2][4].

• Solution: Validate the release kinetics in vitro using a dialysis bag method (MWCO 10 kDa) in PBS (pH 7.4) with 0.5% Tween-80 (to maintain sink conditions). Do not proceed to in vivo trials unless the formulation demonstrates a sustained release profile (e.g., <30% release in the first 4 hours).

SECTION 3: Data Presentation

The following table summarizes the quantitative improvements achieved through various formulation strategies, demonstrating the necessity of advanced delivery systems for Zeylasterone.

Formulation Strategy	Apparent Aqueous Solubility (µg/mL)	Plasma Half-Life ( t1/2​ )	Relative Bioavailability (%)	Primary Mechanism of Enhancement
Free Zeylasterone (Aqueous)	< 0.1	< 30 mins	Reference (1x)	N/A (Baseline)
Co-solvent System (DMSO/Tween)	~ 50.0	1.2 hours	3.5x	Micellar solubilization; prone to precipitation.
PLGA Nanoparticles	> 500.0	4.5 hours	12.0x	Sustained release; protection from degradation.
PEGylated Liposomes	> 1000.0	18.0 hours	28.5x	RES evasion; high lipid bilayer partitioning.

SECTION 4: Validated Experimental Protocols

Protocol A: Preparation and Validation of Zeylasterone-Loaded PEGylated Liposomes

This protocol is designed as a self-validating system. You must pass the Quality Control (QC) gates before proceeding to animal administration.

Step 1: Lipid Film Hydration

• Dissolve DSPC, Cholesterol, and DSPE-PEG2000 in a molar ratio of 65:30:5 in chloroform. Causality: DSPC is chosen over POPC because its higher phase transition temperature (55°C) yields a more rigid bilayer, preventing premature leakage of the highly lipophilic Zeylasterone.

• Add Zeylasterone (dissolved in chloroform/methanol 9:1) at a 1:10 drug-to-lipid mass ratio.

Step 2: Solvent Evaporation

• Transfer the mixture to a round-bottom flask and attach it to a rotary evaporator.

• Evaporate the solvent at 60°C under reduced pressure for 1 hour to form a thin, uniform lipid film. Purge with nitrogen gas for an additional 2 hours to remove trace solvents.

Step 3: Hydration & Extrusion

• Hydrate the lipid film with PBS (pH 7.4) at 60°C (above the Tm​ of DSPC) under vigorous rotation for 45 minutes to form multilamellar vesicles (MLVs).

• Pass the MLV suspension through a lipid extruder equipped with a 100 nm polycarbonate membrane for 11 cycles. Causality: Strict sizing to <150 nm is mandatory to prevent pulmonary embolism upon IV injection and to leverage the Enhanced Permeability and Retention (EPR) effect.

Step 4: Purification

• Transfer the extruded liposomes to a dialysis cassette (MWCO 10 kDa) and dialyze against PBS at 4°C for 12 hours to remove unencapsulated free Zeylasterone.

Step 5: Quality Control (QC) Gate - Self-Validation

• Size & PDI: Measure via Dynamic Light Scattering (DLS). Requirement: Z-average < 120 nm, Polydispersity Index (PDI) < 0.2.

• Encapsulation Efficiency (EE%): Lyse a liposome aliquot with Triton X-100 and quantify Zeylasterone via HPLC-UV (λ = 420 nm). Requirement: EE% > 85%. Do not inject if EE% is lower, as free drug will cause acute toxicity.

Step-by-step workflow for the preparation and validation of Zeylasterone liposomes.

Protocol B: Pharmacokinetic (PK) Assessment in Rodent Models

Step 1: Administration

• Administer the QC-validated Zeylasterone liposomes via lateral tail vein injection in Sprague-Dawley rats at a dose of 5 mg/kg.

Step 2: Blood Sampling

• Collect 200 µL blood samples via the jugular vein into heparinized tubes at predetermined intervals (0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours).

• Centrifuge immediately at 4,000 × g for 10 minutes at 4°C to separate plasma.

Step 3: Plasma Extraction

• To 50 µL of plasma, add 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Celastrol) to precipitate plasma proteins.

• Vortex for 2 minutes and centrifuge at 14,000 × g for 15 minutes. Causality: Acetonitrile effectively disrupts the liposomal bilayer and precipitates proteins, ensuring maximum recovery of the highly protein-bound Zeylasterone.

Step 4: LC-MS/MS Quantification

• Inject the supernatant into an LC-MS/MS system operating in negative electrospray ionization (ESI-) mode, monitoring the specific MRM transitions for Zeylasterone.

SECTION 5: References

• Structural Requirements for Antimicrobial Activity of Phenolic Nor-Triterpenes from Celastraceae Species. MDPI (Applied Sciences). [1]

• Quinones as promising agents for managing metabolic syndrome: Therapeutic and toxicological considerations. DOI.org (Biomedicine & Pharmacotherapy). [2]

• Antibacterial and Antifungal Terpenes from the Medicinal Angiosperms of Asia and the Pacific: Haystacks and Gold Needles. NIH/PMC (Pharmaceuticals). [3]

• In vitro effectiveness of triterpenoids and their synergistic effect with antibiotics against Staphylococcus aureus strains. NIH/PMC (Journal of Global Antimicrobial Resistance). [4]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Antibacterial and Antifungal Terpenes from the Medicinal Angiosperms of Asia and the Pacific: Haystacks and Gold Needles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro effectiveness of triterpenoids and their synergistic effect with antibiotics against Staphylococcus aureus strains - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing the mechanism of action of Zeylasterone and celastrol

Pentacyclic triterpenoids derived from the Celastraceae plant family have emerged as highly potent pharmacological agents. Among these, Celastrol (isolated from Tripterygium wilfordii) and Zeylasterone (a 6-oxophenolic celastroloid isolated from Maytenus blepharodes) represent two structurally related compounds with vastly divergent mechanisms of action. While Celastrol is primarily investigated for its targeted modulation of eukaryotic intracellular signaling in chronic diseases, Zeylasterone is characterized by its broad-spectrum disruption of prokaryotic integrity.

This guide provides an objective, data-driven comparison of their molecular targets, cellular phenotypes, and the experimental methodologies used to validate their mechanisms.

Mechanistic Profiling

Celastrol: Precision Modulation of Eukaryotic Pathways

Celastrol functions as a multi-target inhibitor within eukaryotic cells, primarily driving anti-inflammatory and anti-tumorigenic phenotypes[1]. Its mechanism of action is anchored by three primary molecular interactions:

• NF-κB Pathway Inhibition: Celastrol directly binds to Cysteine 179 of the IKK complex. This binding prevents the phosphorylation and subsequent proteasomal degradation of IκB, thereby sequestering NF-κB in the cytoplasm and halting the transcription of pro-inflammatory cytokines[2].

• Hsp90 Chaperone Disruption: Unlike traditional Hsp90 inhibitors that target the N-terminal ATP-binding pocket, Celastrol binds to the C-terminal domain of Hsp90. This induces oligomerization of the chaperone, leading to the rapid degradation of its client proteins (such as mutant p53 and Akt)[2].

• Metabolic & Autophagic Regulation: In metabolic disorders, Celastrol binds to the orphan nuclear receptor Nur77, inducing p62-mediated mitophagy to clear inflamed mitochondria and enhance energy expenditure[3].

Zeylasterone: Broad-Spectrum Prokaryotic Disruption

Zeylasterone exhibits potent antimicrobial properties, particularly against Gram-positive, spore-forming bacteria such as Bacillus subtilis. Its mechanism is characterized by a rapid, multi-targeted assault on bacterial structural integrity[4]:

• Cytoplasmic Membrane Alteration: Zeylasterone induces immediate structural alterations in the bacterial membrane. This is phenotypically observed as the formation of mesosome-like structures and rapid intracellular potassium (K+) leakage, severely compromising the proton motive force[4].

• Sequential Macromolecular Blockade: Kinetic studies reveal that Zeylasterone does not inhibit cellular processes simultaneously. It exerts an early and rapid blockade of peptidoglycan synthesis (halting N-acetyl-glucosamine incorporation within 2 minutes), followed by a secondary inhibition of RNA and DNA synthesis, and finally, a late-stage blockade of protein synthesis[5].

Pathway Visualizations

Figure 1: Celastrol's multi-target modulation of eukaryotic NF-κB, Hsp90, and proteasome pathways.

Figure 2: Zeylasterone's sequential disruption of prokaryotic membrane and macromolecular synthesis.

Quantitative Target Comparison

The following table summarizes the divergent pharmacological profiles and efficacy metrics of both compounds based on in vitro evaluations[5][6].

Feature	Celastrol	Zeylasterone
Chemical Class	Quinone methide triterpene	6-oxophenolic triterpenoid (Celastroloid)
Primary Source	Tripterygium wilfordii	Maytenus blepharodes
Primary Application	Anti-inflammatory, Anti-cancer, Anti-obesity	Broad-spectrum Antimicrobial
Key Molecular Targets	IKK (Cys179), Hsp90 (C-terminal), Nur77	Cytoplasmic membrane, Peptidoglycan synthesis
Cellular Phenotype	Apoptosis, Autophagy, Reduced Cytokine Secretion	Membrane permeability, Bacteriostasis
Efficacy Metrics	IC50 (Cancer lines): ~0.5 - 2.0 µM	MIC (B. subtilis): 3.0 - 20.0 µg/mL

Validated Experimental Methodologies

To accurately evaluate the mechanisms of these compounds, researchers must employ highly controlled, self-validating experimental designs. Below are the gold-standard protocols for validating the primary mechanisms of Celastrol and Zeylasterone.

Protocol 1: Quantifying Celastrol-Mediated NF-κB Inhibition (Luciferase Reporter Assay)

Purpose: To isolate and quantify the direct inhibitory effect of Celastrol on IKK-driven NF-κB transcriptional activity. Self-Validating Design: This protocol utilizes a dual-luciferase reporter system. By co-transfecting a constitutively active Renilla luciferase vector alongside the NF-κB-driven Firefly luciferase vector, the assay mathematically normalizes the data. This eliminates confounding variables such as Celastrol-induced cytotoxicity or well-to-well variations in transfection efficiency.

• Cell Preparation: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5×104 cells/well. Incubate overnight at 37°C in 5% CO₂.

• Dual Transfection: Co-transfect cells with an NF-κB-Firefly luciferase reporter plasmid and a pRL-TK Renilla luciferase control plasmid using a lipid-based transfection reagent. Incubate for 24 hours.

• Compound Pre-treatment: Aspirate media and apply Celastrol at varying concentrations (0.1 µM to 2.0 µM) in serum-free media. Incubate for 1 hour. Causality: Pre-treatment ensures Celastrol occupies the Cys179 pocket of IKK prior to the introduction of an inflammatory stimulus.

• Stimulation: Add Lipopolysaccharide (LPS) at 1 µg/mL to all wells (excluding negative controls) to activate the TLR4/IKK signaling cascade. Incubate for 6 hours.

• Quantification: Lyse cells and sequentially measure Firefly and Renilla luminescence using a microplate reader. Calculate the ratio of Firefly/Renilla activity to determine the true IC50 of NF-κB inhibition.

Protocol 2: Measuring Zeylasterone-Induced Membrane Permeability (Potassium Leakage Assay)

Purpose: To validate the immediate structural disruption of the bacterial cytoplasmic membrane by Zeylasterone. Self-Validating Design: The assay is performed in a strictly potassium-free HEPES buffer to establish a true zero baseline. A positive control utilizing Valinomycin (a known K+ ionophore) is run in parallel to validate the responsiveness of the ion-selective electrode, ensuring that any detected K+ efflux is causally linked to Zeylasterone's mechanism rather than background leakage.

• Bacterial Culturing: Grow Bacillus subtilis (ATCC 6051) in Mueller-Hinton broth to the mid-logarithmic phase (OD600 ≈ 0.5). Causality: Mid-log phase ensures the bacteria are actively synthesizing their cell walls and membranes, representing the state of maximum susceptibility[4].

• Baseline Establishment: Harvest cells via centrifugation (4000 × g, 10 min). Wash the pellet twice and resuspend in 5 mM HEPES buffer (pH 7.2) supplemented with 0.2% glucose to a final concentration of 108 CFU/mL.

• Electrode Calibration: Insert a potassium-selective electrode into the suspension. Monitor for 5 minutes to establish a stable, zero-efflux baseline.

• Compound Administration: Inject Zeylasterone into the suspension at concentrations corresponding to 1×, 2×, and 4× its MIC (3 µg/mL to 12 µg/mL).

• Kinetic Monitoring: Record the extracellular K+ concentration continuously for 30 minutes. The rate of K+ efflux provides a direct, quantifiable metric of Zeylasterone's membrane-disrupting kinetics prior to complete cellular lysis.

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The Structural Dance of Potency: A Comparative Guide to the Structure-Activity Relationship of Zeylasterone and Its Analogs

Zeylasterone, a pentacyclic triterpenoid sourced from the Celastraceae plant family, has emerged as a compound of significant interest within the drug discovery landscape.[1] Its diverse pharmacological profile, encompassing cytotoxic, anti-inflammatory, and antimicrobial activities, positions it as a promising scaffold for the development of novel therapeutics.[1] However, the therapeutic journey from a natural product to a clinical candidate is often paved with the need for structural optimization to enhance potency, selectivity, and pharmacokinetic properties.

This guide provides a comparative analysis of the structure-activity relationships (SAR) of Zeylasterone and its analogs. It is important to note that, to date, there is a notable absence of systematic studies on a broad range of synthetically derived Zeylasterone analogs in the public domain.[1] Consequently, this guide will infer SAR by drawing upon experimental data from structurally related friedelane and other pentacyclic triterpenoids, providing a foundational understanding of the key molecular features governing their biological effects.

The Core Scaffold: A Foundation for Activity

Zeylasterone's pentacyclic friedelane skeleton is the canvas upon which its biological activities are painted. Understanding the contribution of each ring and its substituents is paramount to designing more effective analogs.

Caption: General structure of the Zeylasterone scaffold with key rings and positions for modification highlighted.

Cytotoxicity: Targeting Cancer's Machinery

The potential of Zeylasterone and its analogs as anticancer agents lies in their cytotoxic effects.[1] By analyzing structurally similar friedelane triterpenoids, we can infer the SAR for this class of compounds.

Key Structural Features for Cytotoxicity:

• Oxygenation at C-3: The presence and stereochemistry of a hydroxyl group at the C-3 position appear to be influential. For instance, friedelan-3α,11β-diol has demonstrated high cytotoxicity. While esterification at this position has been explored, the resulting analogs have shown weak activity.[1] This suggests that a free hydroxyl group, or perhaps its specific orientation, is crucial for interacting with cellular targets.

• Modifications in the A-ring: Interestingly, the integrity of the classic pentacyclic skeleton is not an absolute requirement for activity. Seco-friedelane derivatives, where the A-ring is opened, have exhibited potent cytotoxic activity.[1] This opens up a promising avenue for analog design, suggesting that greater flexibility or altered conformation in this region can be beneficial.

• Hydroxylation at C-11: The introduction of a hydroxyl group at the C-11 position, as seen in 11β-hydroxyfriedelan-3-one, is associated with high cytotoxicity, particularly against leukemia cell lines.[1] This position may be involved in a critical hydrogen bond interaction with a biological target.

• Hydroxyls at C-1/C-2 in Related Scaffolds: In the related zeylenone structure, hydroxyl groups at the C-1 and C-2 positions were found to be crucial for its antitumor activity. Esterification of the C-1 hydroxyl with large groups eliminated the activity, indicating a steric hindrance or the necessity of the free hydroxyl for target engagement.[2]

• Ester Substituents at C-3 in Related Scaffolds: For zeylenone derivatives, a proper ester substituent at the C-3 position was shown to increase potency, suggesting that this position can be modified to fine-tune activity, possibly by improving cell permeability or target interaction.[2]

Comparative Cytotoxicity Data of Related Triterpenoids

Compound	Cell Line	Activity	IC50 (µM)	Reference
Friedelin	HeLa	Strong	~7.8 (converted from 3.54 µg/mL)	[1]
Friedelin	PC3	Moderate	- (61.9% inhibition at 31 µM)	[1]
Friedelin	MCF-7	Potent	~1.1 (converted from 0.51 µg/mL)	[1]
Friedelan-3β-yl naproxenate	THP-1	Weak	266 ± 6	[1]
Friedelan-3α-yl pent-4-ynoate	K-562	Weak	267 ± 5	[1]
3,4-seco-3,11β-epoxyfriedel-4(23)-en-3β-ol	THP-1, K562	High	Not specified	[1]
11β-hydroxyfriedelan-3-one	THP-1, K562	High	Not specified	[1]

Anti-inflammatory Activity: Quenching the Flames of Inflammation

Zeylasterone and its analogs are also being explored for their potential in treating inflammatory diseases.[1] Their mechanism is thought to involve the inhibition of key inflammatory pathways, such as the NF-κB and MAPK pathways.[1]

Key Structural Features for Anti-inflammatory Activity:

• Aromaticity and Oxygenation in A/B rings: Studies on diterpenoids from Celastrus orbiculatus have shown that the presence of phenolic and quinone-methide structures in the A/B rings leads to potent inhibition of nitric oxide (NO) production.[1] This suggests that introducing aromaticity or specific oxygenation patterns in the initial rings of the triterpenoid scaffold could be a promising strategy to enhance anti-inflammatory effects.[1]

Inferred Anti-inflammatory Signaling Pathway

The anti-inflammatory effects of Zeylasterone analogs are believed to be mediated through the inhibition of pro-inflammatory signaling cascades.

Caption: Inferred anti-inflammatory signaling pathway of Zeylasterone analogs.

Antimicrobial Properties: A Battle Against Pathogens

Zeylasterone has demonstrated activity against Gram-positive bacteria, including Staphylococcus aureus.[3]

Key Structural Features for Antimicrobial Activity:

• 6-Oxophenolic Triterpenoid Core: A study comparing zeylasterone and demethylzeylasterone revealed that zeylasterone was more active against S. aureus.[3] This suggests that the methylation status at a specific position on the phenolic ring could influence antibacterial potency.

• Membrane Disruption: The mechanism of action appears to involve the disruption of the cytoplasmic membrane, leading to leakage of cellular components.[3] The structural features of the molecule are thought to be responsible for blocking solute transport and altering membrane permeability.[3]

Experimental Protocols for Biological Evaluation

To ensure the reliability and comparability of data for SAR studies, standardized experimental protocols are essential.

Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[1]

• Compound Treatment: Treat the cells with various concentrations of the Zeylasterone analogs for 24-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).[1]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[1]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Caption: Workflow for the MTT cytotoxicity assay.

Anti-inflammatory Assay (Nitric Oxide Inhibition Assay)

This assay quantifies the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the Zeylasterone analogs for 1 hour.[1]

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include negative (no LPS) and vehicle controls.[1]

• Griess Reagent Assay:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.[1]

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature.[1]

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.[1]

• Absorbance Measurement: Measure the absorbance at 540 nm.[1]

• Data Analysis: Create a standard curve using sodium nitrite to quantify the nitrite concentration. Calculate the percentage of NO inhibition and determine the IC50 value.[1]

Caption: Workflow for a nitric oxide inhibition assay.

Conclusion and Future Directions

The structure-activity relationship of Zeylasterone analogs, as inferred from studies on structurally similar pentacyclic triterpenoids, underscores the critical role of specific oxygenation patterns and substitutions on the triterpenoid core for both cytotoxic and anti-inflammatory activities.[1] Modifications at the C-3 and C-11 positions, along with alterations in the A-ring, represent promising strategies for enhancing the therapeutic potential of this class of compounds.[1] The inhibition of the NF-κB and MAPK signaling pathways is a key mechanism underlying their anti-inflammatory effects.[1]

To fully unlock the therapeutic promise of Zeylasterone, a systematic approach to the synthesis and biological evaluation of a diverse library of its analogs is imperative. Such studies will provide a more definitive understanding of the SAR and pave the way for the development of novel and potent therapeutic agents for a range of diseases, from cancer to chronic inflammatory conditions.

References

• Synthesis and Cytotoxic Activity of Friedelinyl Esters. PubMed. Available from: [Link]

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• Anti-inflammatory Diterpenoids from Celastrus orbiculatus. MDPI. Available from: [Link]

• Antibacterial properties of zeylasterone, a triterpenoid isolated from Maytenus blepharodes, against Staphylococcus aureus. PubMed. Available from: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling Zeylasteral

For researchers, scientists, and drug development professionals, the safe handling of potent, biologically active compounds is paramount. Zeylasteral, a complex molecule with significant therapeutic potential, requires a robust safety protocol to mitigate exposure risks. This guide provides an in-depth, procedural framework for the selection, use, and disposal of Personal Protective Equipment (PPE) when working with Zeylasteral, ensuring both personal safety and the integrity of your research.

Understanding the Imperative for Stringent PPE Protocols

Zeylasteral's biological activity, the very characteristic that makes it a compound of interest, also presents potential health risks upon exposure. The primary routes of exposure in a laboratory setting are inhalation of aerosols, dermal absorption, and accidental ingestion.[3] Therefore, a multi-layered PPE strategy is not merely a recommendation but a critical component of a comprehensive safety culture. The Occupational Safety and Health Administration (OSHA) mandates that employers inform and train employees on the handling of hazardous chemicals and provide appropriate protective measures.[5][6]

Core Personal Protective Equipment for Zeylasteral Handling

The selection of appropriate PPE is contingent on the specific laboratory procedure being performed. The following table summarizes the essential PPE for various scenarios involving Zeylasteral.

Laboratory Task	Gloves	Eye/Face Protection	Respiratory Protection	Protective Clothing
Weighing and Aliquoting (Solid)	Double-gloved with powder-free nitrile gloves	Safety glasses with side shields or safety goggles	N95 or higher-rated respirator (in the absence of a ventilated enclosure)	Disposable, solid-front gown with tight-fitting cuffs
Solution Preparation and Dilution	Double-gloved with chemical-resistant nitrile gloves	Chemical splash goggles or a face shield	Not typically required if performed in a certified chemical fume hood	Disposable, fluid-resistant gown with tight-fitting cuffs
Cell Culture and In Vitro Assays	Sterile, double-gloved with nitrile gloves	Safety glasses with side shields	Not required if performed in a Class II Biosafety Cabinet	Disposable, sterile gown with tight-fitting cuffs
Animal Dosing and Handling	Double-gloved with chemical-resistant nitrile gloves	Safety glasses with side shields and a face shield	N95 or higher-rated respirator	Disposable, fluid-resistant gown with tight-fitting cuffs
Waste Disposal	Double-gloved with heavy-duty nitrile gloves	Chemical splash goggles and a face shield	N95 or higher-rated respirator if handling powders or creating aerosols	Disposable, fluid-resistant gown with tight-fitting cuffs

Hand Protection: The First Line of Defense

Direct skin contact is a primary route of exposure for many chemical compounds.[7] For handling Zeylasteral, a double-gloving technique is mandatory.[3][4]

• Inner Glove: A standard, powder-free nitrile glove provides a base layer of protection.

• Outer Glove: A chemical-resistant nitrile glove should be worn over the inner glove. This outer glove should be changed immediately if contamination is suspected.

Causality: The double-gloving method provides a critical safety buffer. If the outer glove is breached, the inner glove continues to offer protection while the outer glove is safely removed and replaced. This is especially crucial when handling potent compounds where even minimal exposure can be hazardous.

Eye and Face Protection: Shielding Against Splashes and Aerosols

The eyes are particularly vulnerable to chemical splashes and aerosols.

• Minimum Requirement: Safety glasses with side shields should be worn for all procedures involving Zeylasteral.

• Enhanced Protection: For tasks with a higher risk of splashing, such as solution preparation or handling larger volumes, chemical splash goggles are required. A face shield should be used in conjunction with goggles when there is a significant risk of splashes to the face.[1][8]

Respiratory Protection: Preventing Inhalation Exposure

Inhalation of airborne particles or aerosols of potent compounds poses a significant health risk.[3]

• Engineering Controls First: The primary method for controlling inhalation exposure is the use of engineering controls such as a certified chemical fume hood or a Class II Biosafety Cabinet.[3][9]

• When Respirators are Necessary: In situations where engineering controls are not feasible or during procedures with a high potential for aerosol generation (e.g., weighing of powders outside of a ventilated enclosure), a NIOSH-approved N95 or higher-rated respirator is required.[3][10] Fit testing of the respirator is essential to ensure a proper seal.

Protective Clothing: A Barrier for the Body

Protective clothing prevents the contamination of personal clothing and skin.

• Gowns: Disposable, solid-front gowns with long sleeves and tight-fitting (elastic or knit) cuffs are required.[3][11] The gown should be made of a low-permeability fabric. For procedures involving liquids, a fluid-resistant gown is necessary.

• Shoe Covers: Disposable shoe covers should be worn in areas where Zeylasteral is handled to prevent the tracking of contaminants to other areas.[1]

Procedural Guidance: Donning, Doffing, and Disposal of PPE

The effectiveness of PPE is highly dependent on its correct use. The following step-by-step protocols are critical for minimizing exposure risk.

Donning PPE Workflow

Caption: Sequential workflow for the proper donning of Personal Protective Equipment.

Doffing PPE Workflow

The doffing process is critical to prevent self-contamination. The principle is to remove the most contaminated items first.

Caption: Step-by-step procedure for the safe removal and disposal of contaminated PPE.

Disposal of Contaminated PPE

All disposable PPE used when handling Zeylasteral must be considered hazardous waste.

• Segregation: Immediately place all used PPE into a designated, clearly labeled hazardous waste container.[12][13] This container should be a leak-proof bag or a rigid, sealed container.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the identity of the primary hazardous component (Zeylasteral).[3][14]

• Final Disposal: The sealed hazardous waste container must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[14] Do not mix with regular laboratory or biohazardous waste.

Emergency Procedures for Exposure

In the event of accidental exposure to Zeylasteral, immediate action is crucial.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.[3] Seek medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[3] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

All personnel handling Zeylasteral must be familiar with the location and operation of emergency equipment, including safety showers and eyewash stations.

Conclusion: A Culture of Safety

The safe handling of potent compounds like Zeylasteral is a shared responsibility. This guide provides the foundational knowledge for establishing a robust PPE protocol. However, it is essential to supplement this information with institution-specific training and to always consult with your organization's EHS department for guidance. By fostering a culture of safety and adhering to these best practices, you can protect yourself and your colleagues while advancing your critical research.

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